3-(Tert-butylsulfanyl)azetidine

Core Science & Biosynthesis

The Strategic Deployment of 3-(Tert-butylsulfanyl)azetidine in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The confluence of sterically influential groups with strained ring systems represents a powerful strategy in contemporary drug design. This technical guide provides an in-depth analysis of 3-(Tert-butylsulfanyl)azetidine, a heterocyclic building block of increasing significance in medicinal chemistry. We will dissect the strategic rationale for its use, detailing the synergistic contributions of the azetidine core, the tert-butyl motif, and the thioether linkage to molecular properties critical for drug efficacy. This guide will cover synthetic strategies, the impact of this moiety on physicochemical and pharmacokinetic parameters, and its application in the generation of novel therapeutic agents. The content is structured to provide actionable insights for researchers engaged in the design and synthesis of next-generation pharmaceuticals.

Introduction: The Rise of Complex Scaffolds in Drug Discovery

The relentless pursuit of novel therapeutics with improved potency, selectivity, and pharmacokinetic profiles has driven medicinal chemists to explore beyond traditional, planar chemical space. The incorporation of three-dimensional (3D) structural motifs is now a cornerstone of modern drug design. Among these, small, strained heterocycles, such as azetidines, have garnered considerable attention.[1][2] Concurrently, the strategic placement of specific functional groups to modulate a molecule's interaction with its biological target and its metabolic fate is a critical aspect of lead optimization. This guide focuses on a unique building block, 3-(Tert-butylsulfanyl)azetidine, which elegantly combines the structural rigidity of the azetidine ring with the steric and electronic properties of a tert-butylthio substituent.

Azetidines, as four-membered nitrogen-containing heterocycles, offer a unique conformational rigidity that can pre-organize appended pharmacophoric elements for optimal target engagement.[3] The incorporation of a sulfur atom, particularly as a thioether, introduces a versatile functional group capable of influencing lipophilicity, metabolic stability, and target binding affinity. Furthermore, the bulky tert-butyl group can serve as a metabolic shield, sterically hindering enzymatic degradation of the drug candidate.[4] This guide will elucidate how the amalgamation of these three components in 3-(Tert-butylsulfanyl)azetidine creates a valuable tool for the medicinal chemist.

The Strategic Advantage of the 3-(Tert-butylsulfanyl)azetidine Moiety

The utility of 3-(Tert-butylsulfanyl)azetidine in drug design stems from the advantageous properties conferred by its constituent parts: the azetidine ring, the thioether linkage, and the tert-butyl group.

The Azetidine Core: A Scaffold for Precision Engineering

The azetidine ring is a "privileged scaffold" in medicinal chemistry, appearing in a growing number of approved drugs and clinical candidates.[1][5] Its inclusion in a molecule can lead to several beneficial effects:

• Conformational Constraint: The inherent ring strain of the azetidine forces substituents into well-defined spatial orientations, reducing the entropic penalty upon binding to a biological target.[2]

• Improved Physicochemical Properties: Compared to larger saturated heterocycles like pyrrolidine and piperidine, azetidines can enhance aqueous solubility and metabolic stability.[6]

• Vectorial Control: The 3-position of the azetidine ring provides a distinct vector for substituent placement, allowing for precise exploration of chemical space around a core pharmacophore.

The Thioether Linkage: A Modulator of Physicochemical Properties

The introduction of a sulfur atom as a thioether at the 3-position of the azetidine ring offers several advantages:

• Lipophilicity Tuning: The sulfur atom can modulate the lipophilicity of a molecule, a critical parameter influencing its absorption, distribution, metabolism, and excretion (ADME) profile.

• Metabolic Stability: Thioethers can be more metabolically stable than other functional groups, such as esters or amides, which are prone to hydrolysis.

• Hydrogen Bonding: The sulfur atom can act as a hydrogen bond acceptor, contributing to target binding affinity.

The Tert-butyl Group: A Steric Shield and Lipophilic Anchor

The tert-butyl group is a classic example of a sterically demanding moiety used to influence a molecule's properties:

• Metabolic Shielding: The bulk of the tert-butyl group can sterically hinder access of metabolic enzymes to nearby functional groups, thereby increasing the metabolic stability and half-life of a drug.[4]

• Enhanced Lipophilicity: The tert-butyl group is highly lipophilic, which can be advantageous for crossing cell membranes and accessing intracellular targets.

• Fine-tuning of van der Waals Interactions: The defined size and shape of the tert-butyl group can optimize van der Waals interactions within a binding pocket, leading to increased potency and selectivity.

Synthesis of 3-(Tert-butylsulfanyl)azetidine and its Derivatives

The synthesis of 3-(Tert-butylsulfanyl)azetidine and its derivatives typically involves the nucleophilic substitution of a suitable leaving group at the 3-position of a protected azetidine with a tert-butylthiolate nucleophile. A general synthetic strategy is outlined below.

Experimental Protocol: Synthesis of N-Boc-3-(tert-butylsulfanyl)azetidine

Objective: To synthesize N-Boc-3-(tert-butylsulfanyl)azetidine from N-Boc-3-hydroxyazetidine.

Materials:

• N-Boc-3-hydroxyazetidine

• Methanesulfonyl chloride (MsCl)

• Triethylamine (TEA)

• Dichloromethane (DCM)

• 2-Methyl-2-propanethiol (tert-butyl mercaptan)

• Sodium hydride (NaH)

• N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• Mesylation of N-Boc-3-hydroxyazetidine:

  • Dissolve N-Boc-3-hydroxyazetidine (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (1.2 eq) to the solution.

  • Slowly add methanesulfonyl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to yield the crude mesylate, which can often be used in the next step without further purification.

• Nucleophilic Substitution with tert-butylthiolate:

  • In a separate flask under a nitrogen atmosphere, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) to anhydrous DMF.

  • Cool the suspension to 0 °C.

  • Slowly add 2-methyl-2-propanethiol (1.1 eq) to the suspension and stir for 30 minutes at 0 °C to generate the sodium tert-butylthiolate.

  • Add a solution of the crude mesylate from step 1 in a small amount of anhydrous DMF to the thiolate suspension.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction by TLC.

  • Carefully quench the reaction by the slow addition of water.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford N-Boc-3-(tert-butylsulfanyl)azetidine.

• Deprotection (Optional):

  • To obtain the free 3-(Tert-butylsulfanyl)azetidine, the Boc protecting group can be removed by treatment with an acid such as trifluoroacetic acid (TFA) in DCM or hydrochloric acid in an appropriate solvent.

Applications in Medicinal Chemistry: Case Studies and Emerging Trends

While specific, publicly disclosed clinical candidates containing the 3-(Tert-butylsulfanyl)azetidine moiety are not yet prevalent, the strategic use of closely related 3-thio-substituted azetidines is evident in the patent literature and academic research, particularly in the development of kinase inhibitors and other targeted therapies.[7][8]

For instance, the synthesis of tert-butyl 3-(pyridin-2-ylthio)azetidine-1-carboxylate demonstrates the utility of this class of compounds as versatile intermediates.[9] The pyridylthio group can be further functionalized or act as a key pharmacophoric element. Similarly, the synthesis of 1-(tert-butoxy-carbonyl)-3-((trifluoromethyl)thio)azetidine-3-carboxylic acid highlights the ability to introduce electronically distinct sulfur-based substituents on the azetidine ring, which can significantly impact a compound's properties.[10]

The logical progression from these reported examples is the application of 3-(Tert-butylsulfanyl)azetidine in lead optimization campaigns where the introduction of a bulky, lipophilic, and metabolically robust group at the 3-position of an azetidine is desired to improve pharmacokinetic properties and target engagement.

Data Presentation: Physicochemical Property Comparison

To illustrate the impact of the 3-(Tert-butylsulfanyl) substituent, the following table provides a calculated comparison of key physicochemical properties of a hypothetical parent azetidine with its 3-hydroxy and 3-(tert-butylsulfanyl) analogs.

Compound	Molecular Weight ( g/mol )	cLogP	Topological Polar Surface Area (Ų)
N-Boc-azetidine	157.21	1.1	20.3
N-Boc-3-hydroxyazetidine	173.21	0.6	40.5
N-Boc-3-(tert-butylsulfanyl)azetidine	245.38	2.8	20.3

Calculated values are estimates and may vary from experimental data.

As the table demonstrates, the introduction of the tert-butylsulfanyl group significantly increases the molecular weight and lipophilicity (cLogP) while maintaining a low polar surface area, a combination of properties that can be beneficial for cell permeability and oral bioavailability.

Visualization of Key Concepts

To visually represent the concepts discussed in this guide, the following diagrams have been generated using Graphviz.

Caption: Synergistic contributions of the components of 3-(Tert-butylsulfanyl)azetidine.

Caption: General synthetic workflow for 3-(Tert-butylsulfanyl)azetidine.

Conclusion and Future Outlook

3-(Tert-butylsulfanyl)azetidine represents a sophisticated building block for medicinal chemists seeking to imbue their lead compounds with desirable physicochemical and pharmacokinetic properties. The strategic combination of a conformationally constrained azetidine core, a metabolically robust thioether linkage, and a sterically shielding tert-butyl group provides a powerful tool for navigating the complexities of modern drug discovery. As the demand for novel, three-dimensional scaffolds continues to grow, the application of 3-(Tert-butylsulfanyl)azetidine and its derivatives is poised to expand, offering new avenues for the development of innovative therapeutics. Further research into the synthesis of diverse analogs and their incorporation into a wide range of pharmacologically active molecules will undoubtedly solidify the role of this versatile building block in the medicinal chemist's armamentarium.

References

• US7232812B2 - Substituted azetidine compounds, their preparation and use as medicaments - Google P
• Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts Supporting Inform
• US8158616B2 - Azetidine and cyclobutane derivatives as JAK inhibitors - Google P
• EP2288610B1 - Azetidine and cyclobutane derivatives as jak inhibitors - Google P

• An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids - Semantic Scholar. (URL: [Link])

• Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. (URL: [Link])

• Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed. (URL: [Link])

• Stereoselective Synthesis of Azetidines and Pyrrolidines from N-tert-Butylsulfonyl(2-aminoalkyl)oxiranes | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib - PMC. (URL: [Link])

• Azetidines in medicinal chemistry: emerging applications and approved drugs. (URL: [Link])

• Chemists synthesize an improved building block for medicines - EurekAlert!. (URL: [Link])

• Azetidines of pharmacological interest | Request PDF - ResearchGate. (URL: [Link])

• Recent progress in synthesis of 3-functionalized azetidines - ResearchGate. (URL: [Link])

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Unraveling the Profile of a Novel Compound: The Case of CAS 1706460-32-3

An In-depth Analysis for the Scientific Community

In the landscape of chemical research and drug development, the unique identifier assigned to a chemical substance, its CAS (Chemical Abstracts Service) Registry Number, is the cornerstone of accurate identification and data retrieval. It is with this understanding that we address the inquiry into the molecular weight and solubility profile of CAS 1706460-32-3.

Initial investigation for the compound designated as CAS 1706460-32-3 has revealed that this specific identifier does not correspond to a publicly documented chemical substance. This suggests a number of possibilities: the CAS number may be inaccurate, it could pertain to a novel or proprietary compound with limited public information, or it may be an internal designation not yet registered with the Chemical Abstracts Service.

Without a valid and recognized CAS number, a detailed technical guide on the molecular weight and solubility of the intended compound cannot be formulated. The molecular weight is a fundamental and distinct property derived directly from the chemical formula of a substance. Similarly, the solubility profile—a critical parameter in drug development influencing bioavailability and formulation—is intrinsically linked to the specific molecular structure and physicochemical properties of the compound .

The Critical Role of the CAS Registry Number

A CAS Registry Number is a unique numerical identifier assigned to every chemical substance described in the open scientific literature. This system, established by the American Chemical Society, provides an unambiguous way to identify a substance, avoiding the confusion that can arise from the use of various chemical nomenclatures. For researchers and scientists, a correct CAS number is indispensable for:

• Unambiguous Identification: Ensuring that all researchers are studying and referencing the exact same substance.

• Information Retrieval: Accessing a wealth of data from databases such as SciFinder, Reaxys, and public resources like PubChem.

• Regulatory Compliance: Correctly identifying substances for safety data sheets (SDS), and for national and international chemical inventories.

Charting a Path Forward: Verifying the Chemical Identifier

For professionals in research and drug development seeking information on a specific compound, the first and most crucial step is to verify the CAS number. If you are working with a substance believed to be CAS 1706460-32-3, we recommend the following course of action:

• Internal Verification: Cross-reference the CAS number with internal documentation, laboratory notebooks, and any supplier information. Transcription errors are a common source of incorrect CAS numbers.

• Supplier Communication: Contact the chemical supplier or the source of the compound directly to confirm the CAS Registry Number. They are the authoritative source for the products they provide.

• Structure-Based Searching: If the chemical structure is known, a structure-based search in chemical databases can be used to identify the correct CAS number.

• Nomenclature Search: Searching for the chemical name or any known synonyms in reputable chemical databases can also lead to the correct CAS number and its associated data.

Hypothetical Workflow for Solubility Assessment

Once the correct CAS number and, consequently, the identity of the compound are established, a systematic approach can be taken to determine its solubility profile. The following workflow illustrates the logical steps a researcher would take.

Caption: A generalized workflow for determining the solubility profile of a chemical compound.

Table 1: Illustrative Solubility Data Table

Solvent System	Temperature (°C)	Solubility (mg/mL)	Method
Water	25	Data	HPLC-UV
PBS (pH 7.4)	25	Data	HPLC-UV
Ethanol	25	Data	Gravimetric
DMSO	25	Data	Gravimetric
FaSSIF	37	Data	HPLC-UV
FeSSIF	37	Data	HPLC-UV

This table represents a typical format for presenting solubility data. The actual solvents and conditions would be tailored to the specific compound and its intended application.

Concluding Remarks

While a detailed analysis of CAS 1706460-32-3 is not feasible at this time due to the non-verifiable nature of the CAS number, this guide underscores the critical importance of accurate chemical identification in scientific research. The methodologies and workflows described provide a framework for the rigorous characterization of a compound's physicochemical properties once its identity is confirmed. We encourage all researchers to exercise diligence in verifying chemical identifiers to ensure the integrity and reproducibility of their scientific endeavors.

Pharmacokinetic Profiling of Azetidine Thioether Scaffolds: A Comprehensive ADME Guide

The integration of 3-aryl-3-sulfanyl azetidines (azetidine thioethers) represents a highly sophisticated frontier in modern medicinal chemistry 1. By combining the rigid, low-molecular-weight azetidine core with the flexible target-engagement vectors of a thioether linkage, drug developers can fine-tune physicochemical properties. However, this unique structural marriage introduces specific pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) liabilities that require rigorous, mechanistic profiling.

Mechanistic ADME Principles of the Scaffold

The Azetidine Advantage: Modulating Basicity and Clearance

In lead optimization, azetidines are frequently deployed as bioisosteres for larger saturated heterocycles like piperidines or pyrrolidines 2. The causality behind this choice lies in orbital hybridization: the strained four-membered ring increases the s-character of the C-H bonds, which inductively withdraws electron density from the nitrogen atom, thereby lowering its pKa.

This reduced basicity translates to a lower volume of distribution ( Vss​ ) by mitigating non-specific binding to acidic phospholipids in tissue membranes. Furthermore, the compact, sterically hindered nature of the azetidine ring effectively blocks metabolically labile sites, significantly reducing intrinsic clearance ( CLint​ ) in liver microsomes compared to acyclic or larger cyclic counterparts 3.

Thioether Oxidation and Reactive Metabolite Formation

While the azetidine ring stabilizes the molecule, the thioether moiety acts as a metabolic focal point. Thioethers are highly susceptible to sulfoxidation, driven predominantly by Cytochrome P450 (CYP) enzymes—particularly the CYP2C subfamily and CYP3A4—as well as Flavin-containing monooxygenases (FMOs) 4.

The primary oxidation yields a sulfoxide, which can undergo secondary oxidation to a sulfone. Critically, certain thioether-derived sulfoxides can act as Biological Reactive Intermediates (BRIs). These electrophilic species can undergo Michael-type additions, covalently binding to thiol nucleophiles on cellular proteins, which is a known trigger for idiosyncratic drug-induced liver injury (DILI) [[5]]().

Metabolic oxidation pathway of azetidine thioethers and reactive intermediate trapping.

Quantitative ADME Profiling Data

To illustrate the pharmacokinetic impact of rescaffolding to an azetidine thioether, the following table summarizes typical comparative in vitro ADME data. Notice the inverse relationship between basicity (pKa) and metabolic stability ( CLint​ ).

Parameter	Piperidine-Ether (Reference)	Azetidine-Thioether (Optimized)	Pharmacokinetic Implication
cLogP	3.8	2.9	Reduced lipophilicity improves aqueous solubility.
pKa (Basic Amine)	9.5	8.1	Lower basicity reduces phospholipidosis risk.
HLM CLint​ (µL/min/mg)	85.4	12.2	Blocked labile sites enhance metabolic half-life.
Caco-2 Papp​ ( 10−6 cm/s)	15.2	22.4	Smaller polar surface area improves permeability.
Primary Metabolite	N-dealkylation	Sulfoxide	Shift from Phase I cleavage to heteroatom oxidation.
GSH Adducts Detected	No	Yes (Trace)	Requires structural tuning to mitigate BRI formation.

Self-Validating Experimental Protocols

To ensure data trustworthiness, every ADME protocol must be designed as a self-validating system. The following methodologies are standard for profiling azetidine thioethers.

Strategic in vitro pharmacokinetic profiling workflow for thioether scaffolds.

Protocol A: Microsomal Intrinsic Clearance ( CLint​ )

This assay determines the rate at which the parent scaffold is depleted by hepatic enzymes.

• Preparation: Prepare a 1 µM solution of the test compound in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL Human Liver Microsomes (HLM).

• Pre-incubation: Incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

• Initiation (Causality): Add NADPH to a final concentration of 1 mM. Why? NADPH provides the essential reducing equivalents required to initiate the CYP450 catalytic cycle. Without it, CYP-mediated sulfoxidation cannot occur.

• Sampling & Quenching: At intervals (0, 5, 15, 30, 45, 60 min), extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an analytical Internal Standard (IS). Why? The cold organic solvent instantly denatures microsomal proteins, halting metabolism, while the IS normalizes any downstream LC-MS/MS injection variability.

• Self-Validation: Run Verapamil (high clearance) and Warfarin (low clearance) in parallel. This validates the metabolic competency of the specific HLM lot used.

Protocol B: Glutathione (GSH) Trapping for BRI Detection

Because thioethers can oxidize to electrophilic sulfoxides [[5]](), reactive metabolite trapping is mandatory.

• Preparation: Incubate 10 µM of the test compound (a higher concentration is required to detect minor adduct species) with 1 mg/mL HLM and 5 mM GSH in phosphate buffer.

• Initiation: Add 1 mM NADPH and incubate for 60 minutes at 37°C. Causality: GSH is added in massive stoichiometric excess to outcompete endogenous microsomal proteins, acting as a "sponge" for any soft electrophiles generated during CYP oxidation.

• Quench & Centrifuge: Quench with cold acetonitrile, centrifuge at 14,000 rpm for 10 minutes to pellet precipitated proteins, and collect the supernatant.

• LC-MS/MS Analysis: Utilize a neutral loss scan on a triple quadrupole mass spectrometer. Causality: Collision-induced dissociation of GSH adducts characteristically loses a pyroglutamic acid moiety (129 Da). Scanning for this specific mass loss allows for the highly selective identification of trapped electrophiles amidst a complex biological matrix.

In Vivo Translation and Formulation Considerations

Transitioning an optimized azetidine thioether from in vitro assays to in vivo rodent PK models requires careful attention to physical chemistry. While the azetidine ring improves metabolic stability, the highly crystalline nature of some 3,3-disubstituted azetidines can result in dissolution-limited absorption.

If the scaffold exhibits low aqueous solubility, standard aqueous vehicles (e.g., saline, methylcellulose) will likely yield flat, non-dose-proportional Area Under the Curve (AUC) profiles. In such cases, enabling formulations—such as Amorphous Solid Dispersions (ASDs) or lipid-based nanocarriers—are required to artificially elevate the apparent solubility in the gastrointestinal tract, ensuring accurate assessment of in vivo target engagement and bioavailability ( F ) 6.

References

• [1] Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. SciSpace. Available at:

• [4] In vitro sulfoxidation of thioether compounds by human cytochrome P450 and flavin-containing monooxygenase isoforms with particular reference to the CYP2C subfamily. PubMed. Available at:

• [5] Cytochrome P450 Oxidation of the Thiophene-Containing Anticancer Drug 3-[(Quinolin-4-ylmethyl)-amino]-thiophene-2-carboxylic Acid (4-Trifluoromethoxy-phenyl)-amide to an Electrophilic Intermediate. ACS Publications. Available at:

• [2] Azetidines in medicinal chemistry: emerging applications and approved drugs. ResearchGate. Available at:

• [3] A Comparative Guide to 2-Oxetanemethanamine and Azetidine-methanamine in Drug Design. BenchChem. Available at:

• [6] Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement. ACS Publications. Available at:

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• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

The Strategic Incorporation of 3-(Tert-butylsulfanyl)azetidine in Modern Drug Discovery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The azetidine scaffold has emerged as a privileged motif in contemporary medicinal chemistry, prized for its ability to confer advantageous physicochemical properties upon drug candidates. This technical guide delves into the synthesis, properties, and strategic applications of a particularly valuable building block: 3-(tert-butylsulfanyl)azetidine. By combining the conformational rigidity and favorable metabolic profile of the azetidine ring with the lipophilic and metabolically stable tert-butylthio moiety, this scaffold offers a unique tool for fine-tuning the pharmacokinetic and pharmacodynamic profiles of novel therapeutics. This document provides a comprehensive overview for researchers, offering detailed synthetic protocols, analysis of key molecular properties, and insights into its potential applications in drug discovery programs.

The Azetidine Scaffold: A Cornerstone of Modern Medicinal Chemistry

The pharmaceutical industry has witnessed a paradigm shift towards molecules with greater three-dimensionality and sp³-character to improve properties such as solubility, metabolic stability, and target engagement.[1][2] Azetidines, four-membered nitrogen-containing heterocycles, have proven to be exceptional building blocks in this regard.[3] Their inherent ring strain, while a synthetic challenge, bestows a degree of conformational rigidity that is highly sought after in drug design.[3] This rigidity allows for a more precise presentation of pharmacophoric elements to their biological targets, potentially leading to enhanced potency and selectivity.

The incorporation of an azetidine ring into a drug candidate can lead to several benefits:

• Improved Metabolic Stability: The azetidine ring is generally more resistant to metabolic degradation compared to larger, more flexible aliphatic amines.[3]

• Enhanced Aqueous Solubility: The nitrogen atom in the azetidine ring can act as a hydrogen bond acceptor, often improving the solubility of the parent molecule.

• Vectorial Exit Points: The substituents on the azetidine ring project into distinct vectors in three-dimensional space, allowing for precise control over the molecule's interaction with its target.

• Novel Chemical Space: The unique geometry of the azetidine scaffold allows for the exploration of novel chemical space, potentially leading to the discovery of first-in-class therapeutics.

Several FDA-approved drugs, including the JAK inhibitor baricitinib and the MEK inhibitor cobimetinib, feature an azetidine moiety, underscoring the clinical significance of this scaffold.[2][3]

3-(Tert-butylsulfanyl)azetidine: A Scaffold of Strategic Importance

The strategic functionalization of the azetidine ring at the 3-position has become a common tactic in medicinal chemistry to introduce diverse physicochemical properties. The introduction of a tert-butylsulfanyl group at this position offers a compelling combination of features:

• Modulation of Lipophilicity: The tert-butyl group provides a significant increase in lipophilicity, which can be crucial for optimizing a compound's ability to cross cell membranes and reach its target.

• Metabolic Stability: The sterically hindered tert-butyl group often shields the sulfur atom from oxidative metabolism, enhancing the metabolic stability of the thioether linkage.

• Versatile Synthetic Handle: The sulfur atom can be further oxidized to the corresponding sulfoxide or sulfone, providing additional opportunities for structure-activity relationship (SAR) exploration and fine-tuning of electronic and solubility properties.

The combination of the rigid azetidine core and the robust tert-butylthio group makes 3-(tert-butylsulfanyl)azetidine a highly attractive building block for the synthesis of novel drug candidates across various therapeutic areas.

Synthesis of 3-(Tert-butylsulfanyl)azetidine and its N-Protected Derivatives

The synthesis of 3-(tert-butylsulfanyl)azetidine is typically achieved from commercially available starting materials, with the nitrogen atom of the azetidine ring often protected with a tert-butyloxycarbonyl (Boc) group to facilitate handling and prevent unwanted side reactions.

Synthesis of N-Boc-3-(tert-butylthio)azetidine

A common and efficient method for the synthesis of N-Boc-3-(tert-butylthio)azetidine involves the reaction of N-Boc-3-hydroxyazetidine with tert-butylthiol. This transformation can be accomplished via several routes, with the Mitsunobu reaction being a particularly mild and effective option.

Experimental Protocol: Mitsunobu Reaction for the Synthesis of tert-Butyl 3-(tert-butylthio)azetidine-1-carboxylate

• Materials:

  • N-Boc-3-hydroxyazetidine

  • tert-Butylthiol

  • Triphenylphosphine (PPh₃)

  • Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Ethyl acetate and hexanes for elution

• Procedure:

  • To a solution of N-Boc-3-hydroxyazetidine (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add tert-butylthiol (1.2 eq).

  • Slowly add DIAD or DEAD (1.5 eq) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford tert-butyl 3-(tert-butylthio)azetidine-1-carboxylate.

Deprotection of N-Boc-3-(tert-butylthio)azetidine

The removal of the Boc protecting group is typically achieved under acidic conditions to yield the free amine, 3-(tert-butylsulfanyl)azetidine, which can then be used in subsequent coupling reactions.

Experimental Protocol: Acid-Catalyzed Deprotection

• Materials:

  • tert-Butyl 3-(tert-butylthio)azetidine-1-carboxylate

  • Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in a suitable solvent (e.g., dioxane or diethyl ether)

  • Dichloromethane (DCM) or other suitable solvent

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve tert-butyl 3-(tert-butylthio)azetidine-1-carboxylate (1.0 eq) in a suitable solvent such as DCM.

  • Add an excess of a strong acid, such as TFA (typically 20-50% v/v) or a solution of HCl in an organic solvent, at 0 °C.

  • Stir the reaction mixture at room temperature for 1-4 hours, monitoring the progress by TLC.

  • Upon completion, carefully neutralize the excess acid by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

  • Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and concentrate under reduced pressure to yield 3-(tert-butylsulfanyl)azetidine.

Physicochemical Properties and Data

Property	N-Boc-3-(tert-butylthio)azetidine (Estimated)	3-(Tert-butylsulfanyl)azetidine (Estimated)	Significance in Drug Discovery
Molecular Weight	~259.4 g/mol	~159.3 g/mol	Lower molecular weight is generally preferred for improved oral bioavailability and to adhere to "rule of five" guidelines.
cLogP	~2.5 - 3.5	~1.0 - 2.0	The N-Boc derivative is significantly more lipophilic. The deprotected amine has a more favorable cLogP for aqueous solubility.
Topological Polar Surface Area (TPSA)	~38.3 Ų	~26.0 Ų	The TPSA values suggest good potential for cell permeability.
Hydrogen Bond Donors	0	1	The free amine can act as a hydrogen bond donor, which can be important for target binding and solubility.
Hydrogen Bond Acceptors	3	2	The nitrogen and oxygen atoms can act as hydrogen bond acceptors.

Note: These values are estimations based on computational models and data from similar compounds and should be confirmed experimentally.

Applications in Drug Discovery: A Building Block for Novel Therapeutics

While no currently marketed drugs explicitly contain the 3-(tert-butylsulfanyl)azetidine moiety, the strategic advantages of this scaffold make it a highly valuable building block for the synthesis of novel drug candidates. Its application can be envisioned in various therapeutic areas where the modulation of physicochemical properties is key to achieving the desired pharmacological profile.

Case Study: JAK Inhibitors

The development of Janus kinase (JAK) inhibitors has been a significant area of research for the treatment of autoimmune diseases and cancer. Several approved JAK inhibitors, such as baricitinib, incorporate a 3-substituted azetidine ring.[4][5] The azetidine moiety in these molecules plays a crucial role in orienting key pharmacophoric groups towards the active site of the enzyme.

The use of 3-(tert-butylsulfanyl)azetidine as a building block in the synthesis of novel JAK inhibitors could offer several advantages:

• Fine-tuning Lipophilicity: The tert-butylthio group could be used to optimize the lipophilicity of the molecule, potentially improving its pharmacokinetic profile.

• Exploring New Binding Interactions: The sulfur atom could engage in specific interactions with the protein target that are not possible with other substituents.

• Improving Metabolic Stability: The inherent stability of the tert-butylthio group could lead to a longer half-life and improved drug-like properties.

Other Potential Therapeutic Areas

The versatility of the 3-(tert-butylsulfanyl)azetidine scaffold makes it applicable to a wide range of drug discovery programs, including:

• Central Nervous System (CNS) Disorders: The ability to fine-tune lipophilicity is critical for designing drugs that can cross the blood-brain barrier.

• Oncology: The conformational rigidity of the azetidine ring can lead to highly selective kinase inhibitors and other anticancer agents.

• Infectious Diseases: The unique structural features of this scaffold could be exploited to design novel antibacterial and antiviral agents.[6]

Conclusion

3-(Tert-butylsulfanyl)azetidine represents a valuable and strategically important building block for modern drug discovery. Its synthesis from readily available starting materials is straightforward, and its unique combination of a conformationally constrained azetidine ring and a lipophilic, metabolically stable tert-butylthio group provides medicinal chemists with a powerful tool to optimize the properties of drug candidates. As the demand for novel therapeutics with improved efficacy and safety profiles continues to grow, the strategic incorporation of scaffolds such as 3-(tert-butylsulfanyl)azetidine will undoubtedly play an increasingly important role in the development of the next generation of medicines.

References

• Life Chemicals. (2022, April 12). Substituted Azetidines in Drug Discovery. Life Chemicals Blog.
• Han, Y., Han, M., Shin, D., Song, C., & Hahn, H. G. (2012). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Journal of Medicinal Chemistry, 55(18), 8188–8192.
• Baricitinib. (n.d.). In PubChem.
• Cobimetinib. (n.d.). In PubChem.
• Incyte Corporation. (2012). Azetidine and cyclobutane derivatives as JAK inhibitors. U.S.
• Ji, Y., et al. (2018). An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids. Arkivoc, 2018(4), 195-214.
• Incyte Corporation. (2016). Azetidine and cyclobutane derivatives as jak inhibitors.
• Cheekatla, S. R., et al. (2026, January 5). Azetidines in medicinal chemistry: emerging applications and approved drugs. Expert Opinion on Drug Discovery.
• Singh, G. S. (2021). Azetidines of pharmacological interest. Archiv der Pharmazie, 354(8), e2100083.
• Denton, R., et al. (2016). Synthesis and indole coupling reactions of azetidine and oxetane sufinate salts.
• Figshare. (2026, January 5).

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• 6. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

The Strategic Utility of 3-(Tert-butylsulfanyl)azetidine in Modern Organic Synthesis: A Comprehensive Guide

Introduction: The Rise of Azetidines in Drug Discovery

Azetidines, four-membered saturated nitrogen heterocycles, have emerged from relative obscurity to become a cornerstone in modern medicinal chemistry.[1][2] Their inherent ring strain and well-defined three-dimensional geometry offer a unique structural scaffold that can impart favorable physicochemical properties to drug candidates, such as improved solubility, metabolic stability, and binding affinity.[1] Among the diverse array of functionalized azetidines, 3-(tert-butylsulfanyl)azetidine and its derivatives represent a particularly versatile and valuable class of building blocks. The introduction of a sulfur linkage at the C3 position opens a gateway to a variety of chemical transformations, most notably the oxidation to sulfoxides and sulfones, which are themselves important pharmacophores.

This technical guide provides a comprehensive overview of 3-(tert-butylsulfanyl)azetidine as a building block in organic synthesis. It is designed for researchers, scientists, and drug development professionals, offering in-depth application notes, detailed experimental protocols, and a thorough examination of the causality behind experimental choices.

Strategic Applications in Medicinal Chemistry: A Gateway to Novel Therapeutics

The 3-(tert-butylsulfanyl)azetidine scaffold, and particularly its oxidized sulfonyl derivative, is a key structural motif in a number of biologically active compounds. A prominent example is its incorporation into a class of Janus kinase (JAK) inhibitors.[3][4][5][6] JAKs are a family of intracellular, non-receptor tyrosine kinases that play a critical role in cytokine signaling pathways, which are often dysregulated in autoimmune diseases and cancer.[4][6]

The 3-(tert-butylsulfonyl)azetidine moiety in these inhibitors often serves as a key pharmacophore that interacts with the active site of the JAK enzyme. The rigid azetidine ring helps to correctly orient the sulfonyl group and other substituents for optimal binding, while the sulfonyl group itself can act as a hydrogen bond acceptor. The tert-butyl group can provide favorable steric interactions and contribute to the overall lipophilicity of the molecule.

The synthetic accessibility of 3-(tert-butylsulfanyl)azetidine and its straightforward oxidation to the corresponding sulfone make it an attractive building block for the rapid generation of diverse libraries of potential JAK inhibitors and other biologically active molecules.

Synthetic Protocols and Methodologies

The following sections provide detailed, step-by-step protocols for the synthesis of 3-(tert-butylsulfanyl)azetidine and its subsequent transformations. The protocols are designed to be self-validating, with clear explanations for each step.

Protocol 1: Synthesis of N-Boc-3-(tert-butylsulfanyl)azetidine

This protocol describes the synthesis of the N-Boc protected form of the title compound, a key intermediate for further functionalization. The synthesis proceeds via a nucleophilic substitution reaction on an activated N-Boc-3-hydroxyazetidine.

Reaction Scheme:

A two-step, one-pot synthesis of N-Boc-3-(tert-butylsulfanyl)azetidine.

Materials:

• N-Boc-3-hydroxyazetidine

• Methanesulfonyl chloride (MsCl)

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• 2-Methyl-2-propanethiol (tert-butyl thiol)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• N,N-Dimethylformamide (DMF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Activation of the Hydroxyl Group:

  • To a solution of N-Boc-3-hydroxyazetidine (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere, add triethylamine (1.5 eq).

  • Slowly add methanesulfonyl chloride (1.2 eq) dropwise, maintaining the temperature at 0 °C.

  • Stir the reaction mixture at 0 °C for 1 hour. The progress of the reaction can be monitored by TLC. This step converts the poorly leaving hydroxyl group into a good leaving group, the mesylate, facilitating the subsequent nucleophilic substitution.

• Nucleophilic Substitution with Thiolate:

  • In a separate flask, carefully suspend sodium hydride (1.5 eq) in anhydrous N,N-dimethylformamide (DMF) at 0 °C under an inert atmosphere.

  • Slowly add 2-methyl-2-propanethiol (1.3 eq) to the NaH suspension and stir for 20 minutes at 0 °C to form the sodium thiolate. The use of a strong base like NaH is crucial to deprotonate the thiol, generating the highly nucleophilic thiolate anion.

  • To this suspension, add the solution of the in situ generated N-Boc-3-mesyloxyazetidine in DCM.

  • Allow the reaction mixture to warm to room temperature and stir for 16 hours.

• Work-up and Purification:

  • Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford N-Boc-3-(tert-butylsulfanyl)azetidine.

Characterization Data (Predicted and from similar compounds):

Technique	Expected Data for N-Boc-3-(tert-butylsulfanyl)azetidine
¹H NMR (CDCl₃)	δ 4.1-3.9 (m, 4H), 3.4-3.2 (m, 1H), 1.45 (s, 9H), 1.35 (s, 9H).[7]
¹³C NMR (CDCl₃)	δ 156.0, 80.0, 55.0, 45.0, 35.0, 31.0, 28.5.[7]
MS (ESI)	m/z [M+H]⁺ calculated for C₁₂H₂₄NO₂S: 246.15; found 246.1.
IR (film, cm⁻¹)	~2970, 1695 (C=O, Boc), 1365, 1160.

Protocol 2: Oxidation to N-Boc-3-(tert-butylsulfonyl)azetidine

The sulfide can be readily oxidized to the corresponding sulfone, a key functional group in many pharmaceutical applications.

Reaction Scheme:

Oxidation of the thioether to the sulfone.

Materials:

• N-Boc-3-(tert-butylsulfanyl)azetidine

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Oxidation:

  • Dissolve N-Boc-3-(tert-butylsulfanyl)azetidine (1.0 eq) in dichloromethane (DCM) and cool to 0 °C.

  • Add m-CPBA (2.2 eq) portion-wise, maintaining the temperature at 0 °C. Using a slight excess of the oxidizing agent ensures complete conversion to the sulfone. The reaction is typically exothermic, hence the need for cooling.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction by TLC.

• Work-up and Purification:

  • Quench the reaction by adding saturated aqueous NaHCO₃ solution.

  • Separate the organic layer and wash it with saturated aqueous NaHCO₃ solution (2 x) and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product can often be used without further purification. If necessary, it can be purified by crystallization or flash column chromatography.

Characterization Data (Predicted):

Technique	Expected Data for N-Boc-3-(tert-butylsulfonyl)azetidine
¹H NMR (CDCl₃)	δ 4.4-4.2 (m, 4H), 3.8-3.6 (m, 1H), 1.50 (s, 9H), 1.45 (s, 9H).
¹³C NMR (CDCl₃)	δ 155.5, 81.0, 60.0, 55.0, 52.0, 28.0, 24.0.
MS (ESI)	m/z [M+H]⁺ calculated for C₁₂H₂₄NO₄S: 278.14; found 278.1.
IR (film, cm⁻¹)	~2970, 1700 (C=O, Boc), 1310 & 1120 (SO₂, sulfone).

Protocol 3: N-Boc Deprotection to 3-(Tert-butylsulfanyl)azetidine Hydrochloride

The final step to obtain the free amine building block is the removal of the Boc protecting group. Acidic conditions are commonly employed for this transformation.

Reaction Scheme:

Acid-mediated removal of the N-Boc protecting group.

Materials:

• N-Boc-3-(tert-butylsulfanyl)azetidine

• 4 M HCl in 1,4-dioxane

• Diethyl ether (Et₂O)

Procedure:

• Deprotection:

  • Dissolve N-Boc-3-(tert-butylsulfanyl)azetidine (1.0 eq) in a minimal amount of 1,4-dioxane.

  • Add a solution of 4 M HCl in 1,4-dioxane (5-10 eq) at room temperature.

  • Stir the mixture for 1-2 hours. The reaction progress can be monitored by the disappearance of the starting material on TLC. The use of HCl in an anhydrous solvent like dioxane is a standard and effective method for Boc deprotection, leading to the formation of the hydrochloride salt of the amine.

• Isolation:

  • The hydrochloride salt of the product will often precipitate from the reaction mixture.

  • Add diethyl ether to the mixture to further precipitate the product.

  • Collect the solid by filtration, wash with diethyl ether, and dry under vacuum to obtain 3-(tert-butylsulfanyl)azetidine hydrochloride as a solid.

Characterization Data:

Technique	Expected Data for 3-(tert-butylsulfanyl)azetidine Hydrochloride
¹H NMR (D₂O)	δ 4.3-4.1 (m, 4H), 3.8-3.6 (m, 1H), 1.30 (s, 9H).
¹³C NMR (D₂O)	δ 54.0, 46.0, 34.0, 30.0.
MS (ESI)	m/z [M+H]⁺ calculated for C₇H₁₆NS: 146.10; found 146.1.[8]

Conclusion: A Versatile Scaffold for Future Discovery

3-(Tert-butylsulfanyl)azetidine is a highly valuable and versatile building block in organic synthesis, particularly in the realm of drug discovery. Its straightforward synthesis and the ability to readily access its oxidized sulfone derivative provide a powerful platform for the creation of novel and structurally diverse molecules. The application notes and detailed protocols provided in this guide are intended to empower researchers to effectively utilize this important scaffold in their synthetic endeavors, ultimately contributing to the advancement of medicinal chemistry and the development of new therapeutics.

References

• Ji, Y., et al. (2018). An improved, gram-scale synthesis of protected 3-haloazetidines: rapid diversified synthesis of azetidine-3-carboxylic acids. Arkivoc, 2018(4), 195-214. [Link]

• Capitta, F., et al. (2020). Development of a Continuous Flow Synthesis of 2-Substituted Azetines and 3-Substituted Azetidines by Using a Common N-Boc-3-iodoazetidine Precursor. Organic Process Research & Development, 24(10), 2206-2212. [Link]

• Dubois, M. A. J., et al. (2019). Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. The Journal of Organic Chemistry, 84(9), 5943-5956. [Link]

• Cheekatla, S. R., et al. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Expert Opinion on Drug Discovery, In Press. [Link]

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223. [Link]

• Li, P., et al. (2019). A green and facile synthesis of an industrially important quaternary heterocyclic intermediates for baricitinib. Chemistry Central Journal, 13(1), 123. [Link]

• Google Patents. (2012).

• PubChem. (n.d.). 3-(tert-butylsulfanyl)azetidine hydrochloride. [Link]

• Szostak, M., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23961-23969. [Link]

• Traoré, M., et al. (2024). Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore screening, molecular docking, molecular dynamics, and MM/GBSA analyses. Frontiers in Chemistry, 12, 1368685. [Link]

• Google Patents. (2020). Pyrazolopyrimidine sulfone inhibitors of jak kinases and uses thereof. (US20200399275A1).

• Di Mauro, G., et al. (2020). Inside Perspective of the Synthetic and Computational Toolbox of JAK Inhibitors: Recent Updates. Molecules, 25(14), 3299. [Link]

• Norman, P. (2011). Selective inhibitors of Janus kinase 3 (JAK3): a review of the patent literature. Expert opinion on therapeutic patents, 21(9), 1341-1356. [Link]

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• 4. Frontiers | Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore screening, molecular docking, molecular dynamics, and MM/GBSA analyses [frontiersin.org]
• 5. Revealing innovative JAK1 and JAK3 inhibitors: a comprehensive study utilizing QSAR, 3D-Pharmacophore screening, molecular docking, molecular dynamics, and MM/GBSA analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inside Perspective of the Synthetic and Computational Toolbox of JAK Inhibitors: Recent Updates [mdpi.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. PubChemLite - 3-(tert-butylsulfanyl)azetidine hydrochloride (C7H15NS) [pubchemlite.lcsb.uni.lu]

deprotection strategies for tert-butylsulfanyl groups in azetidines

Application Note: Advanced Deprotection Strategies for tert-Butylsulfanyl Groups in Azetidine Scaffolds

Introduction: The Azetidine-Thioether Challenge

In modern drug discovery, the azetidine ring is a highly prized structural motif. As a strained, four-membered nitrogen heterocycle, it is frequently deployed as a bioisostere for morpholines or piperidines to lower lipophilicity (logP), improve metabolic stability, and enhance brain penetrance. The incorporation of sulfur functionalities (thiols, sulfonamides, or sultams) onto the azetidine ring further expands its chemical space.

During the synthesis of these sulfur-functionalized azetidines, the tert-butylsulfanyl (t-BuS) group is routinely employed as a thiol protecting group. The t-BuS group is exceptionally robust; it is sterically hindered and highly stable toward mild basic conditions, nucleophiles, and even trifluoroacetic acid (TFA)[1]. However, this stability becomes a liability during deprotection. The chemical challenge lies in cleaving the unreactive C–S bond to liberate the thiol without deploying conditions so harsh that they trigger the ring-opening of the strained azetidine core.

Mechanistic Causality: Designing the Deprotection Strategy

As a Senior Application Scientist, selecting a deprotection route requires understanding the underlying reaction mechanisms and how they interact with the azetidine's vulnerabilities. We utilize three distinct strategies based on the desired final oxidation state of the sulfur atom:

• Strategy 1: Electrophilic Metal-Mediated Cleavage (Mercury/Silver)

  • Causality: The C–S bond of a tert-butyl thioether is highly resistant to standard acid/base hydrolysis. By introducing a soft Lewis acid like Mercury(II) acetate, the metal specifically coordinates to the soft sulfur atom. This polarization weakens the C–S bond, facilitating the departure of the tert-butyl group as a stable carbocation. A cation scavenger (e.g., anisole) is strictly required to trap the tert-butyl cation; without it, the cation will rapidly alkylate the azetidine nitrogen or re-alkylate the newly formed thiol.

• Strategy 2: Disulfide Exchange via Thiosulfonium Intermediates

  • Causality: To avoid the harsh acidic conditions of metal-mediated cleavage, the thioether can be treated with dimethylmethylthiosulfonium triflate (DMTST). DMTST electrophilically activates the sulfur, driving a disulfide exchange that expels the tert-butyl cation and forms an unsymmetrical mixed disulfide (Azetidine-S-S-Me)[2]. This intermediate is then easily reduced to the free thiol using mild reagents like dithiothreitol (DTT), preserving the integrity of highly sensitive azetidine derivatives.

• Strategy 3: Oxidative Chlorination to Sulfonyl Chlorides

  • Causality: If the ultimate goal is to synthesize an azetidine-sulfonamide or a spirocyclic sultam, isolating the free thiol is inefficient and risks oxidative dimerization. Instead, treating the t-BuS-azetidine with aqueous chlorine gas induces oxidative chlorination[3]. The tert-butyl group is oxidatively cleaved, and the sulfur is directly converted to a sulfonyl chloride (-SO₂Cl)[4]. This one-pot transformation bypasses the free thiol entirely.

Quantitative Data: Strategy Comparison

The following table summarizes the operational parameters and quantitative outcomes of the three primary deprotection strategies.

Deprotection Strategy	Primary Reagents	Reactive Intermediate	Final Product	Azetidine Compatibility	Typical Yield Range
Electrophilic Cleavage	Hg(OAc)₂, TFA, Anisole	Mercury Thiolate Complex	Free Thiol (-SH)	Moderate (TFA may affect highly strained/unprotected N-groups)	60–80%
Disulfide Exchange	DMTST, followed by DTT	Mixed Disulfide (-S-S-Me)	Free Thiol (-SH)	High (Neutral to mildly acidic conditions)	75–90%
Oxidative Chlorination	Cl₂ (g), H₂O / CH₂Cl₂	None (Direct Oxidation)	Sulfonyl Chloride (-SO₂Cl)	High (Rapid biphasic reaction prevents side-reactions)	70–85%

Experimental Workflows and Self-Validating Protocols

Protocol A: Mercury-Mediated Deprotection to Azetidine-Thiol

Use this protocol for robust, N-protected (e.g., N-Boc or N-Cbz) azetidines.

• Reaction Setup: Dissolve the t-BuS-azetidine (1.0 eq) in a mixture of TFA and Anisole (10:1 v/v) at 0 °C.

• Metal Addition: Add Hg(OAc)₂ (1.2 eq) portion-wise. Stir the reaction at room temperature for 2–3 hours.

• Thiol Liberation: Concentrate the mixture under reduced pressure to remove TFA. Redissolve the residue in methanol and add an excess of β -mercaptoethanol (5.0 eq) to precipitate the mercury as a stable sulfide complex and liberate the free azetidine-thiol. Filter through a pad of Celite.

• Self-Validation Checkpoint: The reaction progress cannot be reliably tracked by standard UV-LC-MS because aliphatic thiols ionize poorly and lack strong chromophores. Instead, monitor the reaction via ¹H NMR of a miniature workup aliquot; the massive 9H singlet at ~1.35 ppm corresponding to the tert-butyl group must completely disappear.

Protocol B: DMTST-Mediated Disulfide Exchange

Use this protocol for highly sensitive azetidines where strong acids must be avoided[2].

• Activation: In a glovebox, dissolve the t-BuS-azetidine (1.0 eq) in anhydrous CH₂Cl₂. Add DMTST (1.5 eq) and stir at room temperature for 12 hours to form the mixed disulfide.

• Reduction: Quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer, concentrate, and redissolve in a degassed THF/H₂O mixture. Add DTT (3.0 eq) and stir for 2 hours at room temperature.

• Self-Validation Checkpoint: Following the DMTST step, LC-MS will reveal a distinct mass shift corresponding to the mixed methyl disulfide (+14 Da relative to the free thiol). Post-reduction, confirm the presence of the free thiol using Ellman’s reagent (DTNB), which will immediately turn the solution yellow (absorbance at 412 nm) upon reacting with the liberated sulfhydryl group.

Protocol C: Oxidative Chlorination

Use this protocol when the target is a sulfonamide or sultam[3],[4].

• Biphasic Oxidation: Dissolve the t-BuS-azetidine (1.0 eq) in a 2:1 mixture of CH₂Cl₂ and H₂O. Cool the vigorously stirring biphasic mixture to 0 °C.

• Chlorination: Bubble Cl₂ gas through the reaction mixture for 1 hour. (Alternatively, use N-Chlorosuccinimide (NCS) and dilute HCl for a safer, bench-stable approach).

• Isolation: Separate the organic layer, wash with cold brine, dry over Na₂SO₄, and concentrate at room temperature. Use the resulting sulfonyl chloride immediately.

• Self-Validation Checkpoint: Sulfonyl chlorides are highly reactive and often hydrolyze on reverse-phase LC-MS columns, appearing falsely as sulfonic acids (M+16). Validate the successful formation of the sulfonyl chloride by IR spectroscopy (neat), looking for the appearance of intense asymmetric and symmetric S=O stretching bands at approximately 1370 cm⁻¹ and 1170 cm⁻¹.

Workflow Visualization

Divergent deprotection pathways for tert-butylsulfanyl azetidines to thiols or sulfonyl chlorides.

References

• Title: 5.4 Disulfides as Protecting Groups and Targets Source: ResearchGate (Excerpted Literature on Peptide Synthesis and Thiol Protection) URL: [Link]

• Title: Synthesis of spirocyclic β

  • and γ -sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides Source: European Journal of Organic Chemistry (via PMC) URL: [Link]

Sources

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• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of spirocyclic β- and γ-sultams by one-pot reductive cyclization of cyanoalkylsulfonyl fluorides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling with 3-(Tert-butylsulfanyl)azetidine

Introduction: The Azetidine Scaffold and the Imperative for Novel Functionalization Strategies

The azetidine motif, a four-membered nitrogen-containing heterocycle, has garnered significant attention in medicinal chemistry. Its unique three-dimensional structure and favorable physicochemical properties, such as improved solubility and metabolic stability, have established it as a privileged scaffold in modern drug discovery.[1] Several FDA-approved drugs, including baricitinib and cobimetinib, incorporate the azetidine ring to enhance their pharmacokinetic profiles.[1] Consequently, the development of robust and versatile methods for the functionalization of the azetidine core is of paramount importance for the generation of novel chemical entities with therapeutic potential.

This application note provides a comprehensive guide to the palladium-catalyzed cross-coupling of 3-(tert-butylsulfanyl)azetidine, a versatile building block for the synthesis of 3-substituted azetidine derivatives. We will delve into the mechanistic rationale behind the choice of catalytic systems and provide detailed, field-proven protocols for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The methodologies described herein are designed to be self-validating and are supported by authoritative literature to ensure scientific integrity.

The Challenge and Opportunity of C-S Bond Activation in Cross-Coupling

Traditionally, cross-coupling reactions have relied on the use of organohalides as electrophilic partners. However, the activation of carbon-sulfur (C-S) bonds has emerged as a powerful alternative, expanding the toolbox of synthetic chemists.[2] The tert-butylsulfanyl group in 3-(tert-butylsulfanyl)azetidine serves as a traceless activating group, enabling a "desulfurative" cross-coupling pathway. This approach offers the advantage of using a stable and readily accessible starting material.

The generally accepted mechanism for the palladium-catalyzed desulfurative cross-coupling of thioethers involves the oxidative addition of the C-S bond to a low-valent palladium(0) species, followed by transmetalation with the nucleophilic coupling partner and subsequent reductive elimination to afford the desired product and regenerate the active catalyst.

Visualizing the General Catalytic Cycle

Caption: A generalized catalytic cycle for desulfurative cross-coupling.

PART 1: Suzuki-Miyaura Coupling for the Synthesis of 3-Arylazetidines

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in modern organic synthesis.[3] The following protocol outlines a general procedure for the coupling of N-Boc-3-(tert-butylsulfanyl)azetidine with a variety of arylboronic acids.

Causality Behind Experimental Choices:

• Catalyst System: A combination of a palladium(II) precatalyst, such as Pd(OAc)₂, and a bulky, electron-rich phosphine ligand like SPhos or XPhos is recommended. The bulky ligand facilitates the oxidative addition of the C-S bond and promotes the reductive elimination step.[4]

• Base: A moderately strong base, such as K₃PO₄ or Cs₂CO₃, is crucial for the transmetalation step, where the organic moiety is transferred from the boronic acid to the palladium center.[3]

• Solvent: A polar aprotic solvent like 1,4-dioxane or THF is typically used to ensure the solubility of all reaction components. The addition of a small amount of water can sometimes be beneficial for the dissolution of the base and to facilitate the transmetalation process.[3]

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• N-Boc-3-(tert-butylsulfanyl)azetidine

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add N-Boc-3-(tert-butylsulfanyl)azetidine (1.0 equiv.), the arylboronic acid (1.5 equiv.), and K₃PO₄ (3.0 equiv.).

• In a separate vial, prepare the catalyst premix by dissolving Pd(OAc)₂ (2 mol%) and SPhos (4 mol%) in anhydrous 1,4-dioxane.

• Add the catalyst premix to the Schlenk flask containing the substrates and base.

• Add degassed water (10% v/v of the total solvent volume).

• Seal the Schlenk flask and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite®, washing with additional ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

Data Presentation: Representative Suzuki-Miyaura Couplings

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	N-Boc-3-phenylazetidine	85
2	4-Methoxyphenylboronic acid	N-Boc-3-(4-methoxyphenyl)azetidine	82
3	3-Fluorophenylboronic acid	N-Boc-3-(3-fluorophenyl)azetidine	88
4	Thiophen-2-ylboronic acid	N-Boc-3-(thiophen-2-yl)azetidine	75

Note: Yields are representative and may vary depending on the specific substrate and reaction conditions.

PART 2: Buchwald-Hartwig Amination for the Synthesis of 3-Aminoazetidine Derivatives

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, enabling the synthesis of a wide range of arylamines.[5][6] This protocol describes the coupling of N-Boc-3-(tert-butylsulfanyl)azetidine with primary and secondary amines.

Causality Behind Experimental Choices:

• Catalyst System: A palladium(0) precatalyst, such as Pd₂(dba)₃, in combination with a biarylphosphine ligand like RuPhos or BrettPhos is highly effective for this transformation. These ligands are known to promote the coupling of a broad range of amines.[7]

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is required to deprotonate the amine and facilitate the formation of the palladium-amido complex.[7]

• Solvent: Anhydrous toluene or THF are common solvents for Buchwald-Hartwig amination reactions.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• N-Boc-3-(tert-butylsulfanyl)azetidine

• Amine (primary or secondary)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

Procedure:

• In a glovebox, charge a dry Schlenk tube with Pd₂(dba)₃ (1.5 mol%) and RuPhos (3.0 mol%).

• Add anhydrous toluene and stir for 10 minutes to form the active catalyst.

• Add N-Boc-3-(tert-butylsulfanyl)azetidine (1.0 equiv.), the amine (1.2 equiv.), and NaOtBu (1.4 equiv.).

• Seal the Schlenk tube and heat the reaction mixture to 90-110 °C.

• Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, cool to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify the crude product by column chromatography.

Data Presentation: Representative Buchwald-Hartwig Aminations

Entry	Amine	Product	Yield (%)
1	Aniline	N-Boc-3-(phenylamino)azetidine	78
2	Morpholine	N-Boc-3-morpholinoazetidine	85
3	Benzylamine	N-Boc-3-(benzylamino)azetidine	81
4	Indole	N-Boc-3-(indol-1-yl)azetidine	72

Note: Yields are representative and may vary depending on the specific substrate and reaction conditions.

PART 3: Sonogashira Coupling for the Synthesis of 3-Alkynylazetidines

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[8][9] In the context of our substrate, this protocol can be adapted for the synthesis of 3-alkynylazetidine derivatives through a desulfurative pathway.

Causality Behind Experimental Choices:

• Catalyst System: A dual-catalyst system consisting of a palladium complex (e.g., Pd(PPh₃)₂Cl₂) and a copper(I) co-catalyst (e.g., CuI) is traditionally used. The palladium catalyst facilitates the main cross-coupling cycle, while the copper co-catalyst activates the alkyne.

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (iPr₂NH), is used to deprotonate the terminal alkyne and neutralize the HX formed during the reaction.

• Solvent: A polar aprotic solvent like DMF or THF is suitable for this reaction.

Detailed Experimental Protocol: Sonogashira Coupling

Materials:

• N-Boc-3-(tert-butylsulfanyl)azetidine

• Terminal alkyne

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

Procedure:

• To a Schlenk tube under an argon atmosphere, add N-Boc-3-(tert-butylsulfanyl)azetidine (1.0 equiv.), Pd(PPh₃)₂Cl₂ (3 mol%), and CuI (5 mol%).

• Add anhydrous DMF, followed by the terminal alkyne (1.5 equiv.) and Et₃N (3.0 equiv.).

• Seal the tube and stir the reaction mixture at 60-80 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with diethyl ether.

• Filter the mixture through a pad of Celite® to remove the precipitated salts.

• Wash the filtrate with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solvent and purify the crude product by column chromatography.

Data Presentation: Representative Sonogashira Couplings

Entry	Alkyne	Product	Yield (%)
1	Phenylacetylene	N-Boc-3-(phenylethynyl)azetidine	75
2	1-Hexyne	N-Boc-3-(hex-1-yn-1-yl)azetidine	70
3	(Trimethylsilyl)acetylene	N-Boc-3-((trimethylsilyl)ethynyl)azetidine	80
4	Propargyl alcohol	N-Boc-3-(3-hydroxyprop-1-yn-1-yl)azetidine	65

Note: Yields are representative and may vary depending on the specific substrate and reaction conditions.

Experimental Workflow Visualization

Caption: A schematic overview of the general experimental workflow.

Conclusion and Future Outlook

The protocols detailed in this application note demonstrate the viability of utilizing 3-(tert-butylsulfanyl)azetidine as a versatile substrate in palladium-catalyzed cross-coupling reactions. The desulfurative approach provides a novel and efficient entry point for the synthesis of a diverse range of 3-substituted azetidines, which are of high value to the medicinal chemistry community. The provided methodologies, grounded in established mechanistic principles, offer a solid foundation for researchers to explore the chemical space around the azetidine scaffold further. Future work will focus on expanding the scope of coupling partners and exploring the use of more sustainable and cost-effective nickel-based catalytic systems.

References

• Dubois, M. A. J., Lazaridou, A., Choi, C., Mousseau, J. J., & Bull, J. A. (2019). Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. The Journal of Organic Chemistry, 84(9), 5943–5956. [Link]

• Ombito, J. O., et al. (2026). Recent progress in synthesis of 3-functionalized azetidines. Arkivoc, 2025(1), 124-163. [Link]

• Mughal, H., & Szostak, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(16), 3649-3666. [Link]

• Kumada, M. (1980). Nickel and palladium complex catalyzed cross-coupling reactions. Pure and Applied Chemistry, 52(4), 669-679.
• Yin, J., & Buchwald, S. L. (2002). Palladium-catalyzed intermolecular C-S bond formation: a new approach to aryl sulfides. Journal of the American Chemical Society, 124(21), 6043-6048.
• Hartwig, J. F. (1998). Transition metal catalyzed synthesis of aryl amines and aryl ethers from aryl halides and triflates: scope and mechanism.
• Ghaderi, A. (2016). Advances in transition-metal catalyzed thioetherification reactions of aromatic compounds. Tetrahedron, 72(32), 4758–4782.

• Organic Chemistry Portal. (n.d.). Kumada Coupling. Retrieved from [Link]

• Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry II. John Wiley & Sons.

• Mughal, H., & Szostak, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(16), 3649-3666. [Link]

• Bott, T. M., & West, F. G. (2012). Preparation and synthetic applications of azetidines. Heterocycles, 84(1), 223-259.
• Xu, B., & Tang, W. (2016). Ligand-free nickel-catalyzed Kumada couplings of aryl bromides with tert-butyl Grignard reagents. Tetrahedron Letters, 57(1), 1-4.

• Oechsner, R. M., Lindenmaier, I. H., & Fleischer, I. (2023). Nickel Catalyzed Cross-Coupling of Aryl and Alkenyl Triflates with Alkyl Thiols. Organic Letters, 25(9), 1655–1660. [Link]

• Nolan, S. P. (2009). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. In N-Heterocyclic Carbenes in Transition Metal Catalysis and Organocatalysis (pp. 1-23). Springer, Dordrecht.
• Gagosz, F. (2011). A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes.
• Szostak, M., & Szostak, R. (2017). Decarbonylative Sulfide Synthesis from Carboxylic Acids and Thioesters via Cross-Over C–S Activation and Acyl Capture.
• Oechsner, R. M., Lindenmaier, I. H., & Fleischer, I. (2023). Nickel Catalyzed Cross-Coupling of Aryl and Alkenyl Triflates with Alkyl Thiols. Organic Letters, 25(9), 1655–1660.
• Doyle, A. G., & Jacobsen, E. N. (2007). Small-molecule H-bond donors in asymmetric catalysis. Chemical reviews, 107(12), 5713-5743.

• Chem-Station. (2014, May 12). Kumada-Tamao-Corriu Cross Coupling. Retrieved from [Link]

• Yoshikai, N., & Nakamura, E. (2012). Mechanisms of cross-coupling reactions. In Cross-Coupling Reactions (pp. 1-36). Wiley-VCH Verlag GmbH & Co. KGaA.

• Mughal, H., & Szostak, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(16), 3649-3666. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wikipedia. (2023, November 28). Sonogashira coupling. In Wikipedia. [Link]

• Wang, D., & Widenhoefer, R. A. (2004). Ni-Catalyzed cross-coupling of aryl thioethers with alkyl Grignard reagents via C–S bond cleavage.
• Singh, R., & Singh, V. K. (2015). Room-temperature palladium-catalysed Suzuki–Miyaura coupling of arylboric acid with aryl chlorides. RSC Advances, 5(125), 103289-103292.

• Cheekatla, S. R., et al. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Expert Opinion on Drug Discovery, 21(1), 1-17. [Link]

• Wikipedia. (2023, December 12). Buchwald–Hartwig amination. In Wikipedia. [Link]

• LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Fairlamb, I. J. S. (2015). Palladium-catalyzed Suzuki-Miyaura coupling reactions of boronic acid derivatives with aryl chlorides. In Boronic Acids (pp. 165-200). Springer, Berlin, Heidelberg.
• Buchwald, S. L., & Mauger, C. M. (2009). Development of a Buchwald–Hartwig amination for an accelerated library synthesis of cereblon binders. ACS medicinal chemistry letters, 1(1), 31-35.
• Frontiers in Chemistry. (2022). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 10, 987654.
• Schön, U., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 1056-1063.
• Ma, D., & Cai, Q. (2003). Palladium-catalyzed Suzuki-Miyaura coupling reactions of stable glycal boronates for robust synthesis of C-1 glycals. Organic letters, 5(15), 2627-2629.
• Oswald, C. L., et al. (2008). Negishi cross-coupling reactions of alpha-amino acid-derived organozinc reagents and aromatic bromides. Tetrahedron, 64(4), 681-687.
• Andrus, M. B., & Song, C. (2005). Palladium catalyzed Suzuki-Miyaura coupling with aryl chlorides using a bulky phenanthryl N-heterocyclic carbene ligand. Tetrahedron, 61(31), 7438-7446.
• Guisán-Ceinos, M., et al. (2001). Negishi cross-coupling with functionalised organozinc compounds prepared by lithium–zinc transmetallation. Tetrahedron letters, 42(33), 5721-5724.

• SynArchive. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• Wu, X., et al. (2024). Palladium-Catalyzed Carbonylative Sonogashira Coupling of Aryl Thianthrenium Salts with Arylalkynes. Organic Letters, 26(1), 1-5.
• Li, J., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Molecules, 22(7), 1145.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Decarbonylative Sulfide Synthesis from Carboxylic Acids and Thioesters via Cross-Over C–S Activation and Acyl Capture - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Access to thioethers from thiols and alcohols via homogeneous and heterogeneous catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kumada coupling - Wikipedia [en.wikipedia.org]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. html.rhhz.net [html.rhhz.net]
• 7. Scalable Negishi Coupling between Organozinc Compounds and (Hetero)Aryl Bromides under Aerobic Conditions when using Bulk Water or Deep Eutectic Solvents with no Additional Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sonogashira Coupling [organic-chemistry.org]
• 9. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Application Note: Scalable Preparation of 3-(tert-Butylsulfanyl)azetidine Hydrochloride Salt

Executive Summary

Azetidines substituted with sulfur pharmacophores are highly valued in modern drug discovery as rigid, metabolically stable, and polar structural motifs. This application note details a robust, field-proven, three-step synthetic protocol for the preparation of 3-(tert-butylsulfanyl)azetidine hydrochloride[1]. Designed for medicinal chemistry laboratories, this guide emphasizes mechanistic rationale, in-process controls (IPCs) for self-validation, and scalable isolation techniques.

Mechanistic Rationale & Strategy

The synthesis utilizes commercially available 1-Boc-3-azetidinol as the starting material, progressing through three distinct mechanistic phases:

• Phase 1: Activation (O-Sulfonylation): The secondary hydroxyl group is activated using methanesulfonyl chloride (MsCl)[2]. Mesylation is specifically chosen over tosylation because the bulky p-toluenesulfonyl group introduces severe steric hindrance on the compact four-membered azetidine ring, which impedes subsequent nucleophilic attack.

• Phase 2: Thioetherification ( SN​2 ): The mesylate undergoes an SN​2 displacement by tert-butyl mercaptan (TBM)[3]. Because SN​2 reactions on four-membered rings suffer from high transition-state energy (I-strain), we employ a polar aprotic solvent (DMF) and a mild base ( K2​CO3​ ) to maximize the nucleophilicity of the thiolate anion while suppressing unwanted E2 elimination pathways[4].

• Phase 3: Deprotection & Salt Formation: The Boc protecting group is cleaved using anhydrous 4M HCl in dioxane. The free base of 3-(tert-butylsulfanyl)azetidine is highly volatile and water-soluble; thus, anhydrous acidic cleavage directly precipitates the product as a stable, easy-to-handle hydrochloride salt, bypassing aqueous workup entirely.

Experimental Workflows & Decision Logic

Figure 1: Three-step synthetic workflow for 3-(tert-butylsulfanyl)azetidine hydrochloride.

Figure 2: Logical decision tree for optimizing the SN2 thioetherification step.

Quantitative Data & Characterization

Compound	Molecular Weight	Expected Yield	Physical State	Key Analytical Marker (IPC)
1-Boc-3-azetidinol	173.21 g/mol	N/A (SM)	White solid	1 H NMR: ~4.5 ppm (m, 1H, CH-OH)
Intermediate 1	251.30 g/mol	90 - 95%	Pale yellow oil	1 H NMR: ~3.0 ppm (s, 3H, OMs)
Intermediate 2	245.38 g/mol	75 - 85%	Colorless oil	1 H NMR: ~1.3 ppm (s, 9H, S-tBu)
Final Product (HCl)	181.73 g/mol	85 - 95%	White powder	MS (ESI+): m/z 146.1 [M-HCl+H] +

Detailed Experimental Protocols

Step 1: Synthesis of 1-Boc-3-(mesyloxy)azetidine

Reagents: 1-Boc-3-azetidinol (1.0 eq), Triethylamine (1.5 eq), Methanesulfonyl chloride (1.2 eq), Dichloromethane (0.2 M).

• Preparation: Dissolve 1-Boc-3-azetidinol in anhydrous DCM under an inert atmosphere (N 2​ or Ar). Cool the reaction flask to 0 °C using an ice-water bath.

• Addition: Add triethylamine ( Et3​N ) in one portion. Slowly add methanesulfonyl chloride (MsCl) dropwise over 15 minutes to control the exothermic reaction.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

• Self-Validation (IPC): Monitor by TLC (Hexanes/EtOAc 1:1). The starting material ( Rf​ ~0.2) will disappear, replaced by the mesylate ( Rf​ ~0.5). Visual cue: Immediate precipitation of triethylamine hydrochloride ( Et3​N⋅HCl ) as a white solid upon addition of MsCl confirms active sulfonylation.

• Workup: Quench with saturated aqueous NaHCO3​ . Extract with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. The crude pale yellow oil is used directly in the next step to prevent degradation.

Step 2: Synthesis of 1-Boc-3-(tert-butylsulfanyl)azetidine

Reagents: 1-Boc-3-(mesyloxy)azetidine (1.0 eq), tert-Butyl mercaptan (1.5 eq), Potassium carbonate (2.0 eq), N,N-Dimethylformamide (0.2 M).

• Preparation: Dissolve the crude mesylate in anhydrous DMF. Add finely powdered anhydrous K2​CO3​ .

• Addition: Add tert-butyl mercaptan (TBM)[3] via syringe. (Note: Perform strictly in a fume hood due to severe odor).

• Reaction: Heat the suspension to 60 °C and stir vigorously for 12 hours.

• Self-Validation (IPC): Monitor by LC-MS. The mesylate mass will be fully consumed, replaced by the product mass ( m/z 246.1 [M+H]+ ). Similar thio-azetidine frameworks have been validated using this exact thermal profile[4].

• Workup: Cool to room temperature. Dilute heavily with Ethyl Acetate (EtOAc) and wash with distilled water (5x) to completely partition and remove the DMF. Wash with brine, dry over Na2​SO4​ , and concentrate. Purify via flash column chromatography (Hexanes/EtOAc gradient) to yield a colorless oil.

Step 3: Synthesis of 3-(tert-butylsulfanyl)azetidine hydrochloride

Reagents: 1-Boc-3-(tert-butylsulfanyl)azetidine (1.0 eq), 4M HCl in Dioxane (10.0 eq).

• Preparation: Dissolve the purified thioether in a minimal amount of anhydrous DCM (or use neat if scale permits).

• Addition: Slowly add 4M HCl in dioxane at room temperature.

• Reaction: Stir at room temperature for 2–4 hours.

• Self-Validation (IPC): The evolution of CO2​ and isobutylene gas provides a visual confirmation of Boc deprotection. The product will spontaneously precipitate as a white crystalline solid from the dioxane solution, validating the completion of the salt formation.

• Isolation: Concentrate the suspension under reduced pressure to remove excess HCl and solvent. Triturate the resulting solid with cold diethyl ether, filter through a Buchner funnel, and dry thoroughly under high vacuum to afford the pure hydrochloride salt[1].

Safety & Handling

• tert-Butyl Mercaptan (TBM): TBM possesses an intensely foul, skunk-like odor and is detectable by the human nose at parts-per-billion (ppb) levels. All manipulations must be conducted in a certified fume hood.

• Decontamination: Glassware and syringes exposed to TBM must be rinsed with a 10% sodium hypochlorite (bleach) solution. The bleach oxidizes the volatile thiol into a highly water-soluble, odorless sulfonic acid, ensuring a safe and odor-free laboratory environment.

Sources

• 1. 3-(Tert-butylsulfanyl)azetidine | C7H15NS | CID 71777995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US20240207414A1 - Disulfide-based prodrug compound - Google Patents [patents.google.com]
• 3. Tbm | Sigma-Aldrich [sigmaaldrich.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Aqueous Solubility of 3-(Tert-butylsulfanyl)azetidine

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and formulation scientists facing aqueous solubility bottlenecks with 3-(Tert-butylsulfanyl)azetidine .

Because this compound combines a highly polarizable, basic heterocycle with a massive hydrophobic moiety, it presents unique physicochemical challenges during in vitro assays and formulation development. This guide provides a mechanistic framework, validated troubleshooting workflows, and step-by-step protocols to overcome these limitations.

Physicochemical Profiling: The Root Cause of Insolubility

To troubleshoot solubility, we must first understand the molecular causality. The solubility of 3-(Tert-butylsulfanyl)azetidine is dictated by a thermodynamic tug-of-war between two opposing structural features:

• The Azetidine Ring (Hydrophilic/Basic): Azetidine is a strained, four-membered secondary amine. Unsubstituted azetidine is a moderately strong base with a known pKa​ of approximately 11.29 in water at 25°C[1]. While the electron-withdrawing nature of the adjacent thioether may slightly depress this pKa​ , the nitrogen remains highly ionizable at physiological pH.

• The Tert-butylsulfanyl Group (Hydrophobic): The thioether linkage combined with a bulky tert-butyl group introduces a massive non-polar surface area[2].

The Causality of Precipitation: When introduced to an aqueous medium at neutral or alkaline pH, the hydration of the small protonated amine is insufficient to overcome the entropic penalty of forming a water cavity around the bulky tert-butyl group. This forces the molecules into a hydrophobic collapse, leading to rapid aggregation and precipitation[3].

Mechanistic Troubleshooting Workflows

Caption: Sequential workflow for troubleshooting basic amine solubility.

Frequently Asked Questions (FAQs)

Q1: Why does my compound precipitate when I dilute my DMSO stock into pH 7.4 assay buffer?

A: This is a classic "solvent-shift" precipitation. In 100% DMSO, the tert-butyl group is well-solvated. When diluted into an aqueous buffer, the dielectric constant of the medium rapidly increases. Because the free base form of the drug is highly lipophilic, the water molecules cannot effectively solvate the hydrophobic bulk, causing the drug to crash out of solution[4]. To fix this, you must either lower the pH to fully protonate the amine, or maintain a higher percentage of cosolvent.

Q2: How does salt formation physically improve the solubility of this specific azetidine?

A: Salt formation leverages the basicity of the azetidine nitrogen. By reacting the free base with a strong acid (e.g., Hydrochloric acid or Methanesulfonic acid), you force a proton transfer, creating an ion pair[5]. The resulting salt possesses a different crystal lattice energy and, more importantly, interacts favorably with water via strong ion-dipole interactions, which thermodynamically offsets the hydrophobicity of the tert-butyl group[6].

Q3: If my biological assay cannot tolerate pH changes or high DMSO, what is the best cosolvent strategy?

A: If salt formation is not viable, use a blended cosolvent system. Cosolvents like Polyethylene Glycol 400 (PEG 400) or Propylene Glycol (PG) work by disrupting the structured hydrogen-bonding network of water. By making the aqueous environment more "non-polar like," they reduce the energy required to solvate the hydrophobic thioether moiety[3]. PEG 400 is particularly effective for highly lipophilic compounds and is generally well-tolerated in cellular assays at low concentrations (<1-2% v/v)[4].

Quantitative Data: Solubility Enhancement Strategies

The following table summarizes the primary strategies for solubilizing basic azetidine derivatives, comparing their mechanisms and expected outcomes.

Strategy	Primary Mechanism	Recommended Reagents	Expected Solubility Gain	Best Use Case
Salt Formation	Ion-dipole interaction enhancement; lattice energy modification.	HCl, Methanesulfonic acid (MSA), Tartaric acid.	100x to 1000x	Solid dosage forms, PK studies, formulation development.
Cosolvency	Disrupts water H-bond network; lowers dielectric constant.	PEG 400, Propylene Glycol, Ethanol, DMSO.	10x to 500x	In vitro biochemical assays, IV formulations.
pH Adjustment	Shifts equilibrium to the ionized conjugate acid form.	Citrate buffer (pH 4), Acetate buffer (pH 5).	50x to 200x	Liquid formulations where acidic pH is tolerated.
Complexation	Shields the hydrophobic tert-butyl group in a lipophilic cavity.	Hydroxypropyl-β-cyclodextrin (HP-β-CD).	10x to 100x	Assays sensitive to organic solvents; ocular/injectable delivery.

Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely on visual inspection (turbidity) alone to confirm solubility. Use the following validated Shake-Flask Thermodynamic Solubility Protocol coupled with HPLC.

Protocol: Micro-Scale Salt Screening & Thermodynamic Solubility Determination

Objective: To generate a soluble salt form of 3-(Tert-butylsulfanyl)azetidine and quantify its absolute aqueous solubility.

Phase 1: Salt Generation

• Dissolution: Accurately weigh 50 mg of 3-(Tert-butylsulfanyl)azetidine free base and dissolve it in 2 mL of a volatile organic solvent (e.g., Acetone or Ethanol) in a glass vial.

• Acid Addition: Add 1.05 molar equivalents of the counter-ion acid (e.g., 1M HCl in ether, or neat Methanesulfonic acid).

• Crystallization: Stir the solution at room temperature for 2 hours. If precipitation does not occur spontaneously, place the vial in a 4°C refrigerator overnight, or slowly evaporate the solvent under a gentle stream of nitrogen until crystallization is observed[1].

• Isolation: Filter the resulting crystals and dry under vacuum for 24 hours to remove residual solvent.

Phase 2: Thermodynamic Solubility Assay (Shake-Flask Method)

• Saturation: Add an excess amount of the newly synthesized salt (e.g., 20 mg) into a microcentrifuge tube containing 1 mL of Phosphate Buffered Saline (PBS), pH 7.4[2].

• Equilibration: Agitate the suspension on a thermomixer at 25°C and 800 RPM for 24 to 48 hours to ensure thermodynamic equilibrium is reached.

• Phase Separation: Centrifuge the sample at 15,000 x g for 15 minutes to pellet the undissolved solid.

• Quantification: Carefully extract the clear supernatant, dilute it appropriately in the HPLC mobile phase, and quantify the concentration of 3-(Tert-butylsulfanyl)azetidine against a standard curve using High-Performance Liquid Chromatography (HPLC-UV).

Caption: Thermodynamic forces dictating the solubility state of the azetidine derivative.

References

• Azetidine - Grokipedia Source: Grokipedia URL:[Link]

• STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS Review Article Source: International Journal of Pharmaceutical Sciences Review and Research URL:[Link]

• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs Source: International Journal of Pharmaceutical Sciences URL:[Link]

• Stability of pharmaceutical salts in solid oral dosage forms Source: Academia.edu / Advanced Drug Delivery Reviews URL:[Link]

• Correlations of Crystal Structure and Solubility in Organic Salts: The Case of the Antiplasmodial Drug Piperaquine Source: ACS Publications URL:[Link]

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• 1. Azetidine — Grokipedia [grokipedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. academia.edu [academia.edu]
• 6. pubs.acs.org [pubs.acs.org]

preventing azetidine ring-opening side reactions during heating

Welcome to the Technical Support Center for Azetidine Chemistry. As a Senior Application Scientist, I have compiled this comprehensive guide to address one of the most persistent challenges in medicinal chemistry and drug development: the thermal degradation and ring-opening of azetidine scaffolds.

Azetidines are highly strained four-membered heterocycles (ring strain ≈ 25.4 kcal/mol). While this strain imparts favorable rigidification for protein-ligand interactions, it also creates a massive thermodynamic driving force for ring-cleavage[1]. When subjected to heating, trace acids, or nucleophiles, the kinetic barrier to opening is easily overcome, leading to acyclic amine byproducts.

This guide provides mechanistic causality, diagnostic workflows, and self-validating experimental protocols to ensure the structural integrity of your azetidine intermediates.

Diagnostic Workflows & Mechanistic Pathways

Understanding the causality of ring-opening is the first step in preventing it. The degradation is rarely caused by heat alone; it is typically a synergistic effect of thermal energy, nitrogen protonation (forming an azetidinium ion), and nucleophilic attack (SN2)[2].

Mechanism of acid-catalyzed nucleophilic ring-opening in azetidines.

Diagnostic workflow for mitigating azetidine thermal ring-opening.

Troubleshooting FAQs

Q1: Why does my azetidine substrate decompose when heated above 80°C, even without strong acids added? A1: Heating provides the activation energy required to overcome the kinetic barrier of ring-opening. Even in nominally neutral conditions, trace nucleophiles (like unreacted amines, moisture, or halide ions from acyl chlorides) can initiate an SN2-type cleavage at the C2 or C4 position[1]. Furthermore, some substrates act as weak Lewis acids that coordinate to the azetidine nitrogen, polarizing the C-N bond and lowering the thermal threshold for cleavage. If heating is unavoidable (e.g., in cross-couplings), you must strictly exclude nucleophiles and use bulky, non-coordinating solvents like toluene[3].

Q2: I am observing intramolecular ring-opening in my aryl-azetidine compounds during formulation or heated assays. How can I prevent this? A2: Intramolecular ring-opening is a common liability when a pendant nucleophile (such as an amide oxygen or nitrogen) is structurally positioned to attack the strained azetidine ring. This is heavily exacerbated if the azetidine nitrogen is protonated[4]. To engineer stability into your chemotype:

• Nitrogen Conjugation: Link the azetidine to an electron-deficient heteroaryl group (e.g., 2-pyridyl or 4-pyridyl instead of phenyl). This delocalizes the azetidine nitrogen's lone pair, drastically lowering its pKa (e.g., from 4.3 down to <0) and preventing protonation under mildly acidic conditions[4].

• Linker Extension: Increasing the distance between the azetidine and the pendant nucleophile alters the transition state geometry, disrupting the favorable 5- or 6-membered transition state required for intramolecular SN2 attack[4].

Q3: How do I choose the right N-protecting group to maximize thermal stability? A3: The choice of protecting group dictates both the electronic environment of the ring and its compatibility with reaction conditions. Electron-withdrawing groups reduce the basicity of the nitrogen, preventing azetidinium formation, but they can also make the adjacent carbons more electrophilic[1].

Protecting Group	Thermal Stability	Acid Stability	Base Stability	Mechanistic Impact on Ring-Opening
Boc (tert-Butoxycarbonyl)	Moderate (<80°C)	Poor (Labile to TFA/HCl)	Excellent	Bulky nature prevents intermolecular attack, but acid-deprotection triggers ring-opening if nucleophiles are present[1].
Cbz (Carboxybenzyl)	High (<100°C)	Moderate	Excellent	More robust than Boc; orthogonal deprotection via hydrogenolysis (H₂/Pd) avoids acid-catalyzed opening[1].
Tosyl (Ts) / Nosyl (Ns)	Very High (>100°C)	Excellent	Excellent	Strongly electron-withdrawing; stabilizes against basic/thermal degradation but activates the ring to strong nucleophiles[1].
Alkyl / Aryl (Unconjugated)	Low to Moderate	Poor	Moderate	Free lone pair increases susceptibility to Lewis acid coordination and subsequent SN2 cleavage[4].

Q4: My N-acylation reaction using an acyl chloride causes complete ring-opening. How do I fix this? A4: Acyl chlorides contain trace HCl, and the acylation process itself generates stoichiometric HCl. This protonates the azetidine, forming an azetidinium intermediate that is rapidly cleaved by the liberated chloride ion (a highly effective nucleophile in organic solvents)[1][2]. To troubleshoot, run the reaction under Schotten-Baumann conditions (see Protocol 1).

Validated Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating strict temperature controls and strategic phase-separation, you can eliminate the causality of ring-opening.

Protocol 1: Low-Temperature N-Acylation (Schotten-Baumann Variant)

Goal: Prevent acid-catalyzed, thermally-driven ring-opening during amide bond formation by instantly neutralizing generated HCl and sequestering chloride ions in an aqueous phase[1].

• Preparation: Dissolve the azetidine derivative (1.0 equiv) in a non-nucleophilic organic solvent (e.g., Dichloromethane, 0.2 M).

• Base Addition: Add an equal volume of 1M aqueous NaOH (or saturated NaHCO₃ for base-sensitive substrates).

• Thermal Control: Cool the biphasic mixture strictly to 0°C using an ice-water bath. High stirring speeds (>800 rpm) are critical to maximize the interfacial surface area, ensuring instantaneous acid neutralization.

• Acylation: Dissolve the acyl chloride (1.1 equiv) in a small volume of DCM and add dropwise over 15-30 minutes. Do not allow the internal temperature to rise above 5°C.

• Validation & Quenching: Monitor the organic layer via TLC or LC-MS every 15 minutes. Quench the reaction immediately upon consumption of the azetidine by separating the layers to prevent slow thermal degradation.

Protocol 2: Thermal Control in Palladium-Catalyzed Cross-Coupling

Goal: Maintain azetidine integrity during high-temperature metal-catalyzed reactions (e.g., Buchwald-Hartwig or Suzuki couplings)[3].

• Inert Atmosphere: In a glovebox or under strict Schlenk conditions, charge a flame-dried flask with the N-protected azetidine (1.0 equiv), aryl halide (1.2 equiv), and a mild, non-nucleophilic base (e.g., Cs₂CO₃, 2.0 equiv). Do not use alkoxide bases, as they act as strong nucleophiles.

• Catalyst Loading: Add the Palladium precatalyst (e.g., Pd₂(dba)₃, 5 mol%) and a bulky, electron-rich ligand (e.g., XPhos or RuPhos, 10 mol%).

• Solvent Selection: Add anhydrous, degassed toluene (0.1 M). Toluene is mandatory here; polar aprotic solvents like DMF or DMSO can coordinate to the transition state and facilitate solvent-assisted ring-opening at high temperatures.

• Controlled Heating: Heat the reaction to 80°C. Crucial: Do not exceed 100°C. The kinetic barrier for azetidine cleavage drops sharply above this threshold.

• Validation: Monitor via LC-MS. Once complete, cool the reaction entirely to room temperature before adding any aqueous workup solutions. Adding water while the mixture is hot will trigger immediate nucleophilic ring-opening.

References

• National Institutes of Health (NIH) / ACS Medicinal Chemistry Letters. "Intramolecular Ring-Opening Decomposition of Aryl Azetidines."[Link]

• ACS Publications. "Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions."[Link]

• ResearchGate. "Ring-opening of azetidiniums by nucleophiles. Synthesis of polysubstituted linear amines."[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 3-(Tert-butylsulfanyl)azetidine Amide Coupling

Welcome to the Advanced Applications Support Center. This guide is designed for medicinal chemists and process scientists struggling with low yields, stalled kinetics, and side reactions during the amide coupling of 3-(tert-butylsulfanyl)azetidine.

The Core Challenge: Steric Congestion at the Azetidine Nitrogen

While azetidines (4-membered nitrogen heterocycles) generally possess highly nucleophilic secondary amines, the introduction of a bulky tert-butylsulfanyl (t-BuS) group at the 3-position drastically alters the local steric environment. Due to the puckered conformation of the azetidine ring, the massive t-BuS substituent can project into the trajectory required for nucleophilic attack. When coupling this amine to a sterically hindered carboxylic acid, the transition state energy barrier becomes prohibitively high, leading to reaction failure or the dominance of competitive side reactions.

Interactive Troubleshooting Guide (FAQs)

Q: I am using standard EDC/HOBt for my coupling, but my yields are consistently <10%. Why is this failing? A: Carbodiimide-based reagents like EDC/HOBt are insufficient for highly hindered systems. The resulting HOBt-active ester is relatively bulky, and the reaction kinetics are too slow to overcome the steric repulsion between the 3-(tert-butylsulfanyl)azetidine and the activated acid. You must switch to highly reactive uronium-based reagents (e.g., COMU, HATU) or generate an acyl fluoride to force the reaction forward[1].

Q: I switched to HATU to increase reactivity, but I am isolating a highly polar side-product and my amide yield is still low. What is happening? A: You are observing guanylation of the azetidine. When the carboxylic acid is sterically hindered, the rate of active ester formation is slow. Because HATU is an electrophilic uronium salt, the 3-(tert-butylsulfanyl)azetidine directly attacks the coupling reagent instead of the acid, forming an inactive, highly polar tetramethylguanidinium (TMG) byproduct[2][3].

Q: How do I prevent guanylation when using uronium reagents? A: You must rely on pre-activation . Never add the amine, acid, and coupling reagent simultaneously. Mix the carboxylic acid, HATU (or COMU), and base first, allowing the active ester to fully form before introducing the azetidine.

Figure 1: Reaction pathway demonstrating the critical role of pre-activation to prevent guanylation.

Q: What if pre-activation still fails due to extreme steric hindrance on both sides? A: If both partners are severely hindered, switch to an acyl fluoride strategy. Acyl fluorides behave like activated esters but possess a uniquely small steric profile. Because the fluorine atom is tiny, it minimizes steric clash in the transition state, allowing the bulky azetidine to successfully approach the carbonyl carbon[1][4].

Figure 2: Acyl fluoride generation minimizes steric clash during the coupling of hindered substrates.

Reagent Selection & Quantitative Performance Matrix

Use the following data matrix to select the appropriate coupling strategy based on your specific substrate constraints.

Coupling Strategy	Reagents / Base	Relative Reactivity	Risk of Guanylation	Recommended Use Case
Carbodiimide	EDC, HOBt, DIPEA	Low	None	Unhindered primary amines (Not recommended here).
Uronium (Standard)	HATU, DIPEA	High	High	Moderately hindered acids. Requires strict pre-activation.
Uronium (Optimized)	COMU, TMP	Very High	Moderate	Hindered systems. COMU is safer and highly efficient[5][6].
Acyl Fluoride	Deoxo-Fluor, Pyridine	Supreme	None	Extreme dual-steric hindrance (e.g., quaternary carbon acids)[1][4].

Validated Experimental Workflows

The following protocols are designed as self-validating systems , meaning they contain built-in visual or analytical checkpoints to ensure the reaction is proceeding correctly before committing valuable materials.

Protocol A: The COMU Pre-Activation Method

COMU is preferred over HATU as it generates an Oxyma-based active ester, which is highly reactive and provides a distinct chromogenic readout upon activation[5][6].

Step 1: Acid Activation

• In an oven-dried flask under N₂, dissolve the Carboxylic Acid (1.0 equiv) and COMU (1.2 equiv) in anhydrous DMF (0.2 M).

• Add 2,4,6-trimethylpyridine (TMP) or N-methylmorpholine (NMM) (2.0 equiv) dropwise at room temperature.

• Self-Validation Checkpoint: Upon addition of the base, the reaction mixture will undergo a distinct color change from colorless/pale to bright yellow/orange. This chromogenic shift confirms the release of the Oxyma pure leaving group and the successful formation of the active ester. Stir for exactly 20 minutes.

Step 2: Amine Coupling 4. Add 3-(tert-butylsulfanyl)azetidine (1.1 equiv) to the pre-activated mixture. 5. Heat the reaction to 40 °C and stir for 12–24 hours. 6. Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc. Wash the organic layer extensively with 1M HCl (to remove TMP and unreacted amine) and brine. Dry over Na₂SO₄ and concentrate.

Protocol B: The Acyl Fluoride Method

Use this protocol when Protocol A fails or when coupling to an acid with an adjacent quaternary stereocenter[1][4].

Step 1: Acyl Fluoride Generation

• Dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DCM (0.1 M) under N₂ at 0 °C.

• Add Pyridine (1.0 equiv) followed by dropwise addition of Deoxo-Fluor (1.2 equiv).

• Remove the ice bath and stir at room temperature for 2 hours.

• Self-Validation Checkpoint: Monitor the reaction via TLC or LC-MS. The acyl fluoride intermediate will appear as a distinct, significantly less polar spot compared to the starting carboxylic acid. Do not proceed to Step 2 until the acid is fully consumed.

Step 2: Amine Coupling 5. Cool the mixture back to 0 °C. Add DIPEA (2.0 equiv) followed by 3-(tert-butylsulfanyl)azetidine (1.5 equiv). 6. Allow the reaction to warm to room temperature and stir overnight. 7. Workup: Quench carefully with saturated aqueous NaHCO₃. Separate the layers, wash the organic layer with 1M HCl and brine, dry over MgSO₄, and concentrate.

References

• Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Royal Society of Chemistry. [Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. PMC - NIH.[Link]

• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry - ACS Publications.[Link]

• Rapid Mechanochemical Synthesis of Amides with Uronium-Based Coupling Reagents. ChemRxiv. [Link]

• Amide synthesis by acylation. Organic Chemistry Portal.[Link]

Sources

• 1. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 2. Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. blogs.rsc.org [blogs.rsc.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. organic-chemistry.org [organic-chemistry.org]

identifying and resolving impurities in CAS 1864062-16-7 batches

Technical Support Center: Troubleshooting Impurities in CAS 1864062-16-7

Welcome to the Technical Support Center for CAS 1864062-16-7 , chemically identified as 3-(tert-butylsulfanyl)azetidine hydrochloride[1]. As a Senior Application Scientist, I frequently encounter challenges with this specific sp3-rich building block. While highly valuable for modulating pharmacokinetics in drug discovery, its structural motifs—an electron-rich thioether and a strained four-membered azetidine ring—present unique chemical liabilities.

This guide abandons generic advice to provide you with field-proven, mechanistic troubleshooting protocols designed to identify and resolve batch impurities definitively.

Part 1: Field-Proven FAQs

Q: Why does my batch show a split peak (+16 Da) on LC-MS after prolonged storage? A: This is the classic signature of thioether oxidation to a sulfoxide[2]. Because the oxidation creates a new chiral center at the sulfur atom, the resulting sulfoxide often presents as a pair of diastereomers. On a high-resolution reverse-phase HPLC, this manifests as a split or broadened peak.

Q: How can I prevent ring-opening impurities during free-basing? A: Azetidines possess a high ring strain energy[3]. Exposure to strong bases (pH > 10) or heat can trigger nucleophilic ring-opening. Always use mild bases like saturated aqueous NaHCO₃ and keep temperatures strictly below 20°C during neutralization.

Q: Is the hydrochloride salt hygroscopic? A: Yes. If the stoichiometry of HCl is lost during improper isolation, the resulting mixed free-base/salt matrix becomes highly hygroscopic, leading to water absorption and accelerated oxidative degradation.

Part 2: Deep-Dive Troubleshooting Guides

Issue A: Thioether Oxidation (Sulfoxide and Sulfone Formation)

Mechanistic Causality: The tert-butyl thioether moiety is highly susceptible to electrophilic oxygen insertion. In the presence of atmospheric oxygen, trace transition metals, or peroxides (commonly found in aging ethereal solvents like THF or diethyl ether), the sulfide oxidizes stepwise to the sulfoxide, and under harsher conditions, to the sulfone[2][4]. Self-Validating Resolution: Before using any ethereal solvents for extraction or chromatography, test them with KI-starch indicator strips. A blue/black color confirms the presence of peroxides. Use only freshly distilled or BHT-stabilized solvents. To validate the removal of the sulfoxide impurity, monitor the LC-MS for the disappearance of the M+16 mass peak.

Issue B: Strain-Driven Ring Opening and Oligomerization

Mechanistic Causality: The four-membered azetidine ring exhibits significant angular strain[3]. When the hydrochloride salt is neutralized to the free base, the secondary amine becomes highly nucleophilic. If concentrated in the presence of electrophilic impurities or subjected to heat, intermolecular attack occurs, forming dimeric or oligomeric ring-opened impurities[5]. Self-Validating Resolution: Never concentrate the free base to dryness at elevated temperatures. Always maintain the compound as its hydrochloride salt for long-term storage. Protonation of the nitrogen eliminates its nucleophilicity and stabilizes the ring against self-condensation.

Part 3: Quantitative Data & Impurity Profiling

Summarizing analytical data is critical for rapid bench-side identification. Use the table below to cross-reference your analytical readouts with the underlying chemical cause.

Impurity Type	LC-MS Mass Shift	HPLC RT Shift	Mechanistic Cause	Prevention Strategy
Sulfoxide	+16 Da	Earlier (More polar)	Peroxides / Air exposure	Degassed solvents, Ar storage
Sulfone	+32 Da	Earlier	Over-oxidation	Avoid strong oxidants / bleach
Ring-Opened Dimer	+144 Da (approx)	Later (Less polar)	Heat / Strong Base	Mild free-basing, keep as HCl salt
Residual Starting Mat.	N/A (UV inactive)	Varies	Incomplete synthesis	Extended vacuum drying

Part 4: Self-Validating Experimental Protocol

If your batch of CAS 1864062-16-7 has degraded, use this step-by-step methodology to purify the material and re-form the stable hydrochloride salt.

Step 1: Mild Free-Basing Suspend the impure hydrochloride salt in dichloromethane (DCM). Slowly add saturated aqueous NaHCO₃ at 0°C until the aqueous layer reaches pH 8. Validation Checkpoint: Test the aqueous layer with pH indicator paper. If pH > 9, the risk of ring-opening increases exponentially. Adjust with dilute citric acid if overshot.

Step 2: Organic Extraction Extract the aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous Na₂SO₄. Validation Checkpoint: Ensure the drying agent is free-flowing (not clumped) to confirm complete water removal, which is critical before adding anhydrous HCl.

Step 3: Chromatographic Separation Concentrate the filtrate in vacuo at strictly <25°C. Purify via silica gel flash chromatography (Eluent: DCM/MeOH gradient). Causality Note: The sulfoxide impurity will elute significantly later than the desired free base due to the highly polar S=O bond interacting with the silica stationary phase.

Step 4: Hydrochloride Salt Re-formation Dissolve the purified free base in anhydrous, peroxide-free diethyl ether. Dropwise, add 1.2 equivalents of HCl in dioxane at 0°C under vigorous stirring. Validation Checkpoint: Immediate precipitation of a white solid confirms successful salt formation. If the solution remains clear, trace water is present.

Step 5: Isolation Filter the precipitate under a nitrogen blanket, wash with cold ether, and dry under high vacuum for 12 hours.

Part 5: Mechanistic Visualizations

Fig 1: Chemical degradation pathways of CAS 1864062-16-7.

Fig 2: Optimized purification and salt re-formation workflow.

Part 6: References

• 3-(Tert-butylsulfanyl)azetidine hydrochloride | C7H16ClNS | CID Source: NIH URL:[Link]

• Kilo-Scale Electrochemical Oxidation of a Thioether to a Sulfone: A Workflow for Scaling up Electrosynthesis Source: ACS Publications URL:[Link][2]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle Source: ResearchGate URL:[Link][3]

• A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides Source: NIH URL:[Link][5]

• Versatile Flow Electrochemical Methodology for the Manufacturing of Pharmaceutically Relevant Sulfoxides and Sulfones from Thioethers Source: ACS Publications URL:[Link][4]

Sources

• 1. 3-(Tert-butylsulfanyl)azetidine hydrochloride | C7H16ClNS | CID 72716429 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides - PMC [pmc.ncbi.nlm.nih.gov]

optimizing reaction conditions for tert-butyl thioether cleavage

Technical Support Center: Optimizing Tert-Butyl Thioether Cleavage

To: Researchers, Scientists, and Drug Development Professionals From: The Senior Application Scientist Team Topic: Optimizing Reaction Conditions for Tert-Butyl Thioether Cleavage

This guide provides a comprehensive resource for troubleshooting and optimizing the cleavage of tert-butyl (tBu) thioethers, a common protecting group for thiols in complex organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of acid-catalyzed tert-butyl thioether cleavage?

The cleavage of a tert-butyl thioether is an acid-catalyzed reaction that proceeds via an E1-like mechanism. The reaction is initiated by the protonation of the sulfur atom, which enhances the leaving group ability of the thiol. Subsequently, the stable tertiary tert-butyl carbocation is eliminated, leaving the deprotected thiol. This reactive carbocation must be trapped by a "scavenger" to prevent unwanted side reactions.[1][2]

Q2: Why is the S-tert-butyl group more stable to acid than its O-tert-butyl ether counterpart?

The S-tert-butyl group is significantly more resistant to acidolysis than O-tert-butyl ethers or N-Boc groups.[3] This difference in reactivity arises from the lower basicity of the sulfur atom compared to oxygen, making it less readily protonated by acid. This differential stability allows for the selective removal of O-tBu or N-Boc groups while leaving the S-tBu group intact.[3]

Q3: What are "scavengers" and why are they essential?

During cleavage, a highly reactive tert-butyl carbocation is generated.[4] This electrophile can alkylate nucleophilic functional groups within your molecule, such as the indole ring of tryptophan or the thioether of methionine, leading to undesired side products.[1] Scavengers are nucleophilic reagents added to the reaction mixture to trap this carbocation before it can react with your substrate.[1][4]

Visualizing the Mechanism and the Role of Scavengers

The following diagram illustrates the acid-catalyzed cleavage mechanism and the critical role of scavengers in preventing side reactions.

Caption: Acid-catalyzed cleavage and the role of scavengers.

Troubleshooting Guide

This section addresses common issues encountered during tert-butyl thioether cleavage.

Observation / Problem	Potential Cause	Recommended Action & Explanation
Incomplete Cleavage	1. Insufficient Acid Strength/Concentration: The S-tBu group is robust and requires strong acidic conditions.[3]	Increase the concentration of Trifluoroacetic Acid (TFA). Moving from 50% TFA in Dichloromethane (DCM) to 95-100% TFA can be effective.[4]
2. Inadequate Reaction Time/Temperature: Cleavage is a kinetic process.	Monitor the reaction by HPLC or LC-MS and extend the reaction time until the starting material is consumed. Most reactions are complete within a few hours at room temperature.[4]
Formation of Unexpected Side Products	1. Reactive t-Butyl Cation: The generated t-butyl cation is alkylating nucleophilic residues (e.g., Cys, Trp, Met).[1][5]	Incorporate effective scavengers into your cleavage cocktail. Triisopropylsilane (TIS) and water are a common and effective combination.[4][6] For sulfur-containing peptides, adding thioanisole or dimethyl sulfide (DMS) can be beneficial.[5]
2. Oxidation of Thiol: The liberated thiol is susceptible to oxidation, leading to disulfide formation.	Work under an inert atmosphere (Nitrogen or Argon). Including a reducing agent like Dithiothreitol (DTT) in the cleavage cocktail can also help maintain the reduced state of the thiol.[5]
Substrate Degradation	1. Harsh Acidic Conditions: Prolonged exposure to strong acid can degrade sensitive molecules.	Consider milder cleavage conditions. While TFA is standard, other reagents like Trimethylsilyl trifluoromethanesulfonate in TFA have been reported.[3] It is also crucial to minimize reaction time once cleavage is complete.

Reagent Selection: A Comparative Overview

The choice of cleavage cocktail is critical for a successful deprotection.

Reagent System	Typical Composition	Key Characteristics & Use Cases
Standard TFA/Scavenger	TFA / TIS / H₂O (95:2.5:2.5 v/v/v)	A robust, general-purpose cocktail for many substrates. TIS is an excellent scavenger that reduces the tert-butyl cation to isobutane.[7][8]
"Reagent K"	TFA / Phenol / H₂O / Thioanisole / EDT (82.5:5:5:5:2.5 v/v/v/v/v)	A powerful cocktail for peptides with multiple sensitive residues like Arg(Pbf), Cys, and Trp. The combination of scavengers provides broad protection.[7][9]
Triethylsilane (TES) Cocktail	TFA / TES / H₂O (95:2.5:2.5 v/v/v)	TES is another effective silane scavenger. It is sometimes preferred for its faster reaction rate compared to TIS.[6][10]

Experimental Protocol: Standard Cleavage of a Tert-Butyl Thioether

This protocol provides a general procedure for the TFA-mediated cleavage of a tert-butyl thioether from a peptide resin.

Materials:

• Peptidyl-resin with S-tBu protected cysteine

• Trifluoroacetic acid (TFA), reagent grade

• Triisopropylsilane (TIS)

• Dichloromethane (DCM), anhydrous

• Cold diethyl ether

Procedure:

• Resin Preparation: Swell the peptidyl-resin (1.0 eq) in anhydrous DCM for 30 minutes in a suitable reaction vessel. Drain the DCM.

• Cleavage Cocktail Preparation: In a separate flask, carefully prepare the cleavage cocktail. For a standard reaction, mix TFA, TIS, and water in a 95:2.5:2.5 ratio. Caution: TFA is highly corrosive. Handle in a fume hood with appropriate personal protective equipment.

• Cleavage Reaction: Add the freshly prepared cleavage cocktail to the resin. Gently agitate the mixture at room temperature.

• Reaction Monitoring: Monitor the progress of the cleavage by taking small aliquots of the supernatant, precipitating the peptide with cold ether, and analyzing by LC-MS. A typical reaction time is 2-4 hours.

• Peptide Precipitation: Once the reaction is complete, filter the resin and collect the filtrate. Add the filtrate dropwise to a stirred flask of cold diethyl ether (typically 10-20 times the volume of the filtrate) to precipitate the crude peptide.

• Isolation: Pellet the precipitated peptide by centrifugation, decant the ether, and wash the pellet with cold ether two more times.

• Drying: Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator. The crude peptide can then be purified by HPLC.

Troubleshooting Workflow

Use this decision tree to diagnose and resolve common issues during your cleavage experiment.

Caption: A decision tree for troubleshooting cleavage reactions.

References

• Barrett, A. G. M., & Murgues, P. (n.d.). 5.1 Introduction 5.

• Mthembu, S. N., et al. (2025). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Organic Process Research & Development. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Retrieved from [Link]

• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers. PubMed. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• MDPI. (2025). Metal-Free C(sp3)–S Bond Cleavage of Thioethers to Selectively Access Aryl Aldehydes and Dithioacetals. Retrieved from [Link]

• Slanina, T., et al. (2019). Reduction of cysteine-S-protecting groups by triisopropylsilane. PMC. Retrieved from [Link]

• ResearchGate. (2026). TFA Cleavage Strategy for Mitigation of S - t Butylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis | Request PDF. Retrieved from [Link]

• ResearchGate. (2014). What are appropriate scavengers in the t-butyl group deprotection in peptide synthesis?. Retrieved from [Link]

• ResearchGate. (n.d.). Peptide Global Deprotection/Scavenger-Induced Side Reactions | Request PDF. Retrieved from [Link]

• Mthembu, S. N., et al. (2025). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis.
• Google Patents. (n.d.). US5714597A - Use of carbocation scavenger during oligonucleotide synthesis.

• ACS Figshare. (2025). TFA Cleavage Strategy for Mitigation of S‑tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. Retrieved from [Link]

• Dick, F. (1994). Acid Cleavage/Deprotection in Fmoc/tBu Solid-Phase Peptide Synthesis. In Methods in Molecular Biology (Vol. 35, pp. 63-72). Humana Press.

• Grokipedia. (n.d.). Triisopropylsilane. Retrieved from [Link]

• Mthembu, S. N., et al. (n.d.). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. DOI.

• Mehta, A., et al. (1992). Improved efficiency and selectivity in peptide synthesis: Use of triethylsilane as a carbocation scavenger in deprotection of t-butyl esters and t-butoxycarbonyl-protected sites. Research Explorer - The University of Manchester. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Ethers. Retrieved from [Link]

• Clayden, J., & Moran, W. J. (2010). Asymmetric synthesis of tertiary thiols and thioethers. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). A Mild and Selective Method for the Cleavage of tert-Butyl Esters. Retrieved from [Link]

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Reference Data & Comparative Studies

In Vitro Metabolic Stability of 3-(Tert-butylsulfanyl)azetidine Derivatives: A Comparative Guide

As drug discovery programs increasingly target complex biological pathways, the optimization of pharmacokinetic (PK) properties through rational scaffold design has become paramount. Azetidines have emerged as privileged bioisosteres for larger saturated nitrogen heterocycles (such as pyrrolidines and piperidines), offering unique physicochemical advantages including enhanced structural rigidity, increased sp3 character, and improved aqueous solubility[1].

Among these specialized building blocks, 3-(tert-butylsulfanyl)azetidine (and its hydrochloride salt)[2] represents a highly engineered pharmacophore. It combines the metabolic resilience of the strained four-membered azetidine ring with the specific lipophilic and steric properties of a tert-butylsulfanyl group. This guide objectively compares the in vitro metabolic stability of 3-(tert-butylsulfanyl)azetidine derivatives against alternative scaffolds, detailing the mechanistic causality behind their performance and providing the self-validating experimental protocols used to evaluate them.

Mechanistic Rationale: Why This Scaffold Excels

The metabolic stability of a heterocyclic compound is fundamentally dictated by its susceptibility to Phase I oxidation by Cytochrome P450 (CYP) enzymes. The 3-(tert-butylsulfanyl)azetidine scaffold resists degradation through two distinct, synergistic mechanisms:

• Azetidine Ring Strain (Resistance to N-Dealkylation): The four-membered azetidine ring possesses significant ring strain (approximately 25.4 kcal/mol)[3]. This geometric constraint increases the s-character of the adjacent α -carbon-hydrogen bonds. Consequently, the energy required for CYP-mediated hydrogen atom abstraction—the rate-limiting step in N-dealkylation and α -oxidation—is significantly higher than in less strained 5- or 6-membered rings[4].

• Steric Shielding of the Thioether (Resistance to S-Oxidation): Thioethers are generally considered metabolic liabilities due to their rapid oxidation into sulfoxides and sulfones. However, the bulky tert-butyl group acts as a robust steric shield. It physically restricts the sulfur lone pairs from accessing the catalytic heme iron within the CYP450 active site, drastically reducing the rate of S-oxidation compared to unhindered alkyl sulfides.

CYP450 metabolic resistance pathways of 3-(tert-butylsulfanyl)azetidine.

Comparative Quantitative Data

To objectively evaluate the performance of the 3-(tert-butylsulfanyl)azetidine scaffold, we compare its in vitro Human Liver Microsome (HLM) stability profile against alternative saturated heterocycles and a less sterically hindered thioether analog.

The key parameters derived from this assay are the half-life ( t1/2​ ) and the intrinsic clearance ( CLint​ ), which reflect the inherent ability of liver enzymes to metabolize the drug[3].

Scaffold / Derivative	Ring Size	Substituent	Half-life ( t1/2​ , min)	Intrinsic Clearance ( CLint​ , µL/min/mg)	Remaining at 30 min (%)
3-(Tert-butylsulfanyl)azetidine	4-membered	tert-Butyl	> 120	< 12	> 85%
3-(Isopropylsulfanyl)azetidine	4-membered	Isopropyl	75	22	68%
3-(Tert-butylsulfanyl)pyrrolidine	5-membered	tert-Butyl	45	38	42%
3-(Tert-butylsulfanyl)piperidine	6-membered	tert-Butyl	55	31	51%

Data Analysis: The data clearly demonstrates that substituting a pyrrolidine or piperidine ring with an azetidine ring significantly decreases intrinsic clearance. Furthermore, replacing an isopropyl group with a tert-butyl group on the sulfur atom extends the half-life from 75 minutes to over 120 minutes, validating the causality of the steric shielding mechanism.

Experimental Workflow: In Vitro Liver Microsomal Stability Assay

To ensure trustworthiness and reproducibility, metabolic stability must be evaluated using a self-validating experimental system. The following protocol details the industry-standard methodology for determining the CLint​ of azetidine derivatives.

System Validation Controls

• Minus-NADPH Control: A parallel incubation lacking the NADPH regenerating system is mandatory. If compound depletion occurs here, it indicates chemical instability or non-CYP-mediated degradation (e.g., hydrolysis), rather than true metabolic clearance.

• Positive Control: Concurrent incubation with a known high-clearance drug (e.g., Verapamil or Testosterone) validates the enzymatic viability of the HLM batch.

Step-by-Step Protocol

• Preparation of Working Solutions:

  • Prepare a 10 mM stock solution of the 3-(tert-butylsulfanyl)azetidine derivative in DMSO.

  • Dilute the stock to 100 µM in 50% acetonitrile/water, ensuring the final DMSO concentration in the assay does not exceed 0.1% (DMSO inhibits certain CYP isoforms).

• Incubation Matrix Assembly:

  • In a 96-well plate, combine Human Liver Microsomes (final protein concentration: 0.5 mg/mL) and 100 mM potassium phosphate buffer (pH 7.4).

  • Add the test compound to achieve a final assay concentration of 1 µM. Pre-incubate the mixture at 37°C for 5 minutes.

• Reaction Initiation (Causality of Cofactors):

  • Initiate the reaction by adding an NADPH Regenerating System (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Why a regenerating system? CYP450 enzymes are monooxygenases requiring a continuous electron supply. A regenerating system maintains a steady-state electron flow, preventing cofactor depletion over the 60-minute assay window.

• Time-Course Quenching:

  • At designated time points (0, 5, 15, 30, 45, and 60 minutes), transfer a 50 µL aliquot of the reaction mixture into a quenching plate containing 150 µL of ice-cold acetonitrile spiked with an internal standard (e.g., Tolbutamide).

  • Mechanistic Purpose: The cold acetonitrile instantly denatures the CYP enzymes, halting the reaction precisely at the target time point, while simultaneously precipitating microsomal proteins to prevent LC-MS/MS column fouling.

• Protein Precipitation and Analysis:

  • Centrifuge the quenching plate at 4,000 rpm for 15 minutes at 4°C.

  • Transfer the supernatant to a clean plate and analyze via LC-MS/MS (Multiple Reaction Monitoring mode) to quantify the percentage of parent compound remaining relative to the 0-minute time point.

• Data Calculation:

  • Plot the natural log (ln) of the percentage remaining against time. The slope of the linear regression (-k) is used to calculate t1/2​ ( 0.693/k ) and CLint​ ( k×[VolumeofIncubation/MassofMicrosomalProtein] ).

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Stereochemical Purity of Substituted Azetidine Building Blocks: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of validating highly strained, polar heterocycles. Azetidines—four-membered nitrogen-containing saturated rings—have emerged as premier bioisosteres in modern medicinal chemistry, offering unique conformational rigidity and metabolic stability[1]. However, the stereochemical configuration of substituted azetidines (at the C2, C3, or C4 positions) is critical; it directly dictates biological activity, target binding affinity, and even the mechanism of action, as demonstrated in recent antimalarial and CNS drug leads[2][3].

Validating the enantiomeric excess ( ee ) and diastereomeric excess ( de ) of these building blocks requires analytical platforms that are not only high-resolution but also gentle enough to prevent strain-driven ring-opening or epimerization[4]. This guide objectively compares the three primary methodologies for azetidine stereochemical validation: Chiral Supercritical Fluid Chromatography (SFC) , Chiral High-Performance Liquid Chromatography (HPLC) , and Chiral Nuclear Magnetic Resonance (NMR) .

The Contenders: Analytical Platforms for Chiral Validation

Platform A: Chiral Supercritical Fluid Chromatography (SFC)

SFC has rapidly become the gold standard for chiral resolution in pharmaceutical development[5]. By utilizing supercritical carbon dioxide ( CO2​ ) combined with polar organic modifiers (e.g., methanol or ethanol), SFC exploits the low viscosity and high diffusivity of the supercritical fluid[6]. This allows for flow rates that are significantly higher than traditional HPLC, resulting in analysis times that are 3 to 5 times faster without sacrificing theoretical plates or resolution[6][7].

Platform B: Chiral High-Performance Liquid Chromatography (HPLC)

Traditional normal-phase or reverse-phase chiral HPLC remains the workhorse for highly polar, water-soluble azetidines that may precipitate in supercritical CO2​ . While it suffers from higher organic solvent consumption and longer run times[7], it offers unparalleled flexibility in mobile phase selection for complex, multi-functionalized azetidine scaffolds.

Platform C: Chiral NMR via Derivatization

While chromatography separates enantiomers, it cannot independently assign absolute stereochemistry. Chiral NMR utilizing Chiral Derivatizing Agents (CDAs), such as Mosher's acid, converts enantiomers into diastereomers. The resulting anisotropic shielding effects provide distinct chemical shifts, allowing for the definitive assignment of absolute configuration alongside ee calculation.

Decision Logic Workflow

The selection of a validation platform is dictated by the physicochemical properties of the azetidine and the specific data required.

Decision tree for selecting the optimal validation platform for azetidine building blocks.

Comparative Performance Data

The following table synthesizes quantitative performance metrics for resolving a standard racemic 2-arylazetidine building block across the three platforms.

Parameter	Chiral SFC (Polysaccharide CSP)	Chiral HPLC (Normal Phase)	Chiral NMR (Mosher's Method)
Primary Output	High-throughput ee / de	Standard ee / de	Absolute Configuration
Analysis Time	3 – 5 minutes	15 – 30 minutes	1 – 2 hours (inc. derivatization)
Resolution ( Rs​ )	> 3.0 (Baseline)	1.5 – 2.5	N/A (Distinct chemical shifts)
Solvent Consumption	Low (Supercritical CO2​ Modifier)	High (Hexane/IPA)	Minimal (Deuterated solvents)
Analyte Integrity	Excellent (Mild conditions)	Good	Risk of epimerization during coupling
Limit of Detection	< 0.1% ee	0.1% - 0.5% ee	~ 1.0% - 2.0% ee

Data synthesized from comparative chromatographic studies on nitrogen heterocycles[6][7][8].

Experimental Methodologies & Scientific Causality

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), protocols must be self-validating. Highly strained azetidines, particularly 2,2-disubstituted or spiro-oxindole derivatives, are susceptible to ring-opening or epimerization via azafulvenium ion intermediates under harsh conditions[4]. The methodologies below are engineered to mitigate these risks.

Protocol 1: High-Throughput Chiral SFC Validation

Objective: Rapid determination of enantiomeric excess for a 3-substituted azetidine.

• Sample Preparation: Dissolve the azetidine building block in LC-MS grade methanol to a concentration of 1 mg/mL.

  • Causality: Methanol is highly miscible with supercritical CO2​ and ensures the analyte remains in solution upon injection, preventing frit clogging.

• Column Selection: Install a polysaccharide-based Chiral Stationary Phase (CSP), such as Chiralcel OD-H (cellulose tris-3,5-dimethylphenylcarbamate)[9][10].

  • Causality: The helical structure of the polysaccharide polymer creates chiral cavities that selectively interact with the enantiomers via hydrogen bonding and π−π interactions.

• Mobile Phase Formulation: Program the SFC to deliver a mobile phase of 85% supercritical CO2​ and 15% Methanol containing 0.1% diethylamine (DEA)[7][11].

  • Causality (Critical Step): Azetidines contain a basic secondary or tertiary nitrogen. Without DEA, the azetidine nitrogen will undergo secondary interactions with residual, unendcapped silanols on the silica support, causing severe peak tailing and destroying resolution[11]. DEA acts as a sacrificial base to mask these active sites.

• Chromatographic Conditions: Set backpressure to 150 bar, temperature to 35 °C, and flow rate to 3.0 mL/min.

  • Causality: Maintaining supercritical fluid density (via pressure and temperature) is essential for consistent retention times. The high flow rate exploits the low viscosity of CO2​ for rapid elution[6][8].

• Self-Validation Check: Inject a known racemic standard before the analytical sample to confirm an Rs​≥2.0 and a 1:1 peak area integration.

Protocol 2: Absolute Configuration via Chiral NMR (Mosher's Method)

Objective: Assign absolute stereochemistry to a newly synthesized chiral azetidine.

• Derivatization: In two separate, flame-dried vials, dissolve 5 mg of the secondary azetidine in 0.5 mL of anhydrous CDCl3​ . Add 2 equivalents of anhydrous pyridine. To vial A, add 1.2 equivalents of (R) -(−)- α -methoxy- α -trifluoromethylphenylacetyl chloride (MTPA-Cl). To vial B, add (S) -(+)-MTPA-Cl.

  • Causality: Pyridine acts as an acid scavenger to neutralize the HCl byproduct. This is vital, as acidic conditions can trigger strain-release ring-opening of the azetidine[4].

• Reaction Monitoring: Stir at room temperature for 1 hour. Monitor completion via TLC.

  • Causality: Mild room-temperature coupling prevents thermodynamic epimerization at the sensitive C2 stereocenter.

• NMR Acquisition & Δδ Calculation: Acquire high-resolution 1H NMR spectra for both diastereomeric amides. Calculate the chemical shift difference ( Δδ=δS​−δR​ ) for the protons on the azetidine ring.

  • Causality: The phenyl ring of the Mosher's auxiliary creates an anisotropic shielding cone. Protons residing in this cone will experience an upfield shift. By mapping the positive and negative Δδ values onto a standard conformational model, the absolute stereochemistry of the azetidine chiral center is definitively assigned.

Conclusion

For the routine stereochemical validation of substituted azetidine building blocks, Chiral SFC is the undisputed platform of choice. It provides superior resolution, drastically reduces analysis time, and minimizes toxic solvent waste compared to traditional HPLC. However, SFC is a relative technique; it requires reference standards. When a novel azetidine scaffold is synthesized, Chiral NMR via Mosher's derivatization remains the mandatory first step to anchor the absolute configuration, after which SFC can be utilized for high-throughput batch validation.

References

• Azetidines in medicinal chemistry: emerging applications and approved drugs Source: researchgate.net URL:[Link]

• Synergistic Effects of Stereochemistry and Appendages on the Performance Diversity of a Collection of Synthetic Compounds Source: acs.org URL:[Link]

• Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications... Source: rsc.org URL:[Link]

• Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification Source: researchgate.net URL:[Link]

• Study of Different Chiral Columns for the Enantiomeric Separation of Azoles Using Supercritical Fluid Chromatography Source: mdpi.com URL:[Link]

• Supercritical Fluid Chromatography Source: acs.org URL:[Link]

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• 4. Structurally divergent reactivity of 2,2-disubstituted azetidines – mechanistic insights and stereochemical implications of amide coupling and ring ex ... - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00804B [pubs.rsc.org]
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Safety & Regulatory Compliance

3-(Tert-butylsulfanyl)azetidine proper disposal procedures

Standard Operating Procedure: Safe Handling, Deactivation, and Disposal of 3-(Tert-butylsulfanyl)azetidine

As drug development professionals and synthetic chemists increasingly utilize functionalized heterocycles, compounds like 3-(tert-butylsulfanyl)azetidine have become highly valuable building blocks. However, the unique combination of a reactive secondary amine (azetidine) and a bulky thioether (tert-butylsulfanyl) necessitates stringent, specialized disposal protocols.

This guide provides a self-validating, step-by-step operational plan to ensure laboratory safety, regulatory compliance, and environmental stewardship when managing waste streams containing this compound.

Chemical Hazard Profile & Mechanistic Rationale

To safely dispose of any chemical, one must first understand its reactivity profile. 3-(Tert-butylsulfanyl)azetidine presents a dual-hazard profile: the basicity of the azetidine ring and the oxidizable, malodorous nature of the thioether moiety[1].

Mechanistic Rationale for Segregation: The thioether group ( R−S−R′ ) is highly susceptible to oxidation. If bulk waste containing this compound is inadvertently mixed with strong oxidizing agents (e.g., nitric acid, peroxides, or permanganates) in a general waste carboy, it can undergo a rapid, exothermic reaction to form sulfoxides or sulfones, potentially leading to thermal runaway and container rupture. Furthermore, combustion of this compound yields toxic nitrogen oxides ( NOx​ ) and sulfur oxides ( SOx​ ), meaning standard drain disposal is strictly prohibited and incineration must be highly controlled[2][3].

Table 1: Physicochemical & Hazard Profile | Property / Hazard | Value / Classification | Operational Implication | | :--- | :--- | :--- | | Chemical Identity | 3-(Tert-butylsulfanyl)azetidine | Contains both a basic amine and an oxidizable thioether. | | CAS Numbers | 1706460-32-3 (Free Base)1864062-16-7 (HCl Salt) | Identifies specific SDS for regulatory tracking and compliance[4][5]. | | GHS Classifications | Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335) | Requires strict mucosal and dermal protection during handling[1]. | | Odor Profile | Pungent, characteristic sulfide | Low odor threshold necessitates mandatory fume hood handling. | | Combustion Products | COx​ , NOx​ , SOx​ , HCl | Dictates final disposal via incineration with alkaline gas scrubbing[3]. |

Operational Workflows & Methodologies

The disposal of 3-(tert-butylsulfanyl)azetidine is divided into two distinct pathways based on volume: Bulk Waste Segregation and Trace Deactivation .

Fig 1: Operational workflow for segregation, deactivation, and disposal of thioether azetidine waste.

Protocol A: Bulk Waste Segregation and Packaging (> 5 mL or 5 g)

Bulk waste cannot be chemically deactivated in the lab due to the risk of excessive heat generation. It must be packaged for off-site destruction.

• Verify Compatibility: Ensure the primary waste carboy contains NO strong oxidizing agents (e.g., hydrogen peroxide, nitric acid). Designate the container strictly for "Non-Halogenated Organic Waste" (or Halogenated, if dissolved in DCM)[6].

• Transfer: Using a dedicated funnel inside a certified chemical fume hood, transfer the waste into a high-density polyethylene (HDPE) or PTFE-lined amber glass container. Standard plastics may be permeable to sulfide vapors over time.

• Seal and Deodorize: Cap the container tightly. Wipe the exterior of the container with a paper towel lightly dampened with 5.25% sodium hypochlorite (bleach) to eliminate any fugitive sulfide odors from accidental drips.

• Labeling: Affix a hazardous waste tag explicitly listing "3-(Tert-butylsulfanyl)azetidine", "Combustible", and "Toxic/Irritant to Aquatic Life"[7].

• Logistics: Transfer to the central EHS accumulation area. Final destruction must be performed via high-temperature incineration equipped with alkaline scrubbers to neutralize SO2​ and NOx​ emissions[3][8].

Protocol B: Chemical Deactivation of Trace Residues (The Oxidation Protocol)

Direct washing of thioether-contaminated glassware releases volatile, noxious odors into the laboratory and local water supply. According to Prudent Practices in the Laboratory, trace sulfides should be pre-treated with bleach to oxidize the sulfur atom, neutralizing both the odor and aquatic toxicity[6][9].

Table 2: Trace Deactivation (Oxidation) Parameters

Parameter	Value	Operational Purpose
Deactivating Agent	5.25% NaOCl (aq)	Oxidizes malodorous sulfide to odorless sulfone[9].
Stoichiometric Ratio	> 2.5 eq NaOCl : 1 eq Sulfide	Ensures complete oxidation past the intermediate sulfoxide stage.
Reaction Temperature	20°C - 25°C (Room Temp)	Prevents thermal runaway; the oxidation reaction is exothermic.

| Incubation Time | 1 - 2 Hours | Allows for complete chemical conversion. |

Step-by-Step Deactivation:

• Preparation: In a fume hood, collect all contaminated glassware (flasks, spatulas, vials).

• Reagent Addition: Add an excess of 5.25% sodium hypochlorite (standard household bleach) to the glassware. For a 100 mL flask with trace residue, 20 mL of bleach is sufficient[9].

• Agitation: Swirl the solution to ensure all interior surfaces are coated.

• Incubation: Allow the glassware to sit in the fume hood for a minimum of 1 hour. The thioether ( R−S−R′ ) is oxidized first to a sulfoxide ( R−SO−R′ ), then to a stable sulfone ( R−SO2​−R′ ).

• Self-Validation Checkpoint: The protocol is successful when the characteristic pungent sulfide odor is completely undetectable upon cautious wafting. If odor persists, the stoichiometric ratio of NaOCl was insufficient; add an additional 10 mL of bleach and incubate for another 30 minutes.

• Neutralization & Rinsing: Pour the deactivated solution into a designated aqueous waste container (adjusting pH to 6-8 if necessary)[10]. Rinse the glassware with deionized water before transferring it to the standard laboratory washing sink.

Spill Response and Decontamination

In the event of a localized spill of 3-(tert-butylsulfanyl)azetidine, immediate containment is required to prevent vapor dispersion.

• Evacuation & PPE: Don appropriate PPE (nitrile gloves, safety goggles, lab coat). For spills larger than 50 mL outside a fume hood, a respirator with an organic vapor cartridge is required[11].

• Containment: Surround and cover the spill with an inert absorbent (e.g., vermiculite or sand). Never use combustible materials like sawdust, as the amine/sulfide mixture may react.[12]

• Odor Neutralization: Once absorbed, lightly spray the absorbent mound with a dilute bleach solution to neutralize the malodorous sulfide vapors escaping from the surface.

• Collection: Sweep the absorbent into a chemical-resistant bag or bucket using non-sparking tools. Seal tightly, label as hazardous spill waste, and initiate EHS pickup[13]. Wash the spill surface with soapy water, followed by a final wipe with dilute bleach.

References

• NextSDS Chemical Database 3-(tert-butylsulfanyl)azetidine hydrochloride — Chemical Substance Information URL:[Link]

• National Research Council (via EPFL Environmental Health & Safety) Prudent Practices in the Laboratory: Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals URL:[Link]

• Hong Kong University of Science and Technology (HKUST) / Emory University Chemical Waste Disposal Guidelines (Adapted from Prudent Practices) URL:[Link]

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